Magnesium sulfide

• IUPAC Name: sulfanylidenemagnesium
• InChI: InChI=1S/Mg.S
• InChI Key: SMDQFHZIWNYSMR-UHFFFAOYSA-N
• Canonical SMILES: [Mg]=S
• Molecular Formula: MgS
• DSSTOX Substance ID: DTXSID2065179
• Molecular Weight: 56.37 g/mol
• Physical Description: White powder with an odor like rotten eggs; [Alfa Aesar MSDS]
• CAS No.: 12032-36-9

Description

Significance of Magnesium Sulfide (B99878) in Contemporary Materials Science

Magnesium sulfide is a compound of significant interest in modern materials science due to its versatile properties and wide-ranging potential applications. It is recognized as a wide-band-gap semiconductor, which makes it a candidate for various optoelectronic devices. extramarks.comjetir.orgvedantu.com

Key areas of significance include:

Optoelectronics : MgS has been known for its properties as a blue-green emitter since the early 1900s. jetir.org Its wide band gap allows for its use as a photodetector for short-wavelength ultraviolet (UV) light. extramarks.comjetir.orgvedantu.com The material's semiconducting nature is crucial for developing high-performance light-emitting diodes (LEDs) and other light-emitting devices.

Energy Storage : There is a strong and growing interest in this compound for its role in next-generation energy storage, particularly in magnesium-sulfur (Mg-S) batteries. aip.orgfrontiersin.orgfrontiersin.org These batteries are promising candidates for safer, lower-cost alternatives to lithium-ion technology, offering a high theoretical volumetric energy density. aip.orgfrontiersin.orgfrontiersin.org MgS is the final discharge product in these batteries. rsc.orgmdpi.com

Industrial Processes : In the steelmaking industry, magnesium is used to remove sulfur from molten iron. The sulfur is removed in the form of this compound, which floats on the molten iron and can be easily separated. extramarks.comvedantu.com

Nanotechnology : Advancements have led to the synthesis of this compound nanoparticles. jetir.org These nanomaterials exhibit unique physicochemical properties compared to their bulk counterparts, opening up new research avenues in fields like photocatalysis and sensors. jetir.org

Barrier Materials : In quantum well structures, zinc-blende MgS is utilized as an excellent barrier material. mdpi.com

Evolution of this compound Research Paradigms

The scientific focus on this compound has evolved significantly over the decades, shifting from fundamental characterization to the pursuit of advanced technological applications.

Early Research : Initial studies, dating back to the early 20th century, identified the luminescent properties of MgS, noting its potential as a blue-green emitter. jetir.org Early research also established its basic chemical properties, such as its reaction with oxygen to form magnesium sulfate (B86663) and with water to produce magnesium hydroxide (B78521) and hydrogen sulfide. wikipedia.orgjetir.org

Semiconductor Era : With the rise of the electronics industry, research shifted towards exploring MgS's semiconducting properties. A significant body of work has focused on determining its band gap, which varies depending on the crystal structure (rock salt or zinc-blende) and the computational or experimental method used. scirp.org Theoretical studies using methods like Density Functional Theory (DFT) have been crucial in predicting its electronic and structural properties. scirp.orgscirp.org Experimental synthesis of thin films via molecular beam epitaxy (MBE) and metal-organic vapor-phase epitaxy allowed for practical investigation of its semiconductor characteristics. aip.orgmdpi.comaip.org

The Nanotechnology and Battery Frontier : More recently, research paradigms have moved towards nanomaterials and advanced energy storage. The synthesis of MgS nanoparticles using simple chemical reaction methods is a key area of current research. jetir.org The most prominent contemporary research direction is the application of MgS in magnesium-sulfur (Mg-S) batteries. aip.orgfrontiersin.org This research is driven by the need for high-energy-density, safe, and cost-effective energy storage solutions beyond lithium-ion technology. frontiersin.orgfrontiersin.org Studies in this area investigate the entire battery system, including the sulfur cathode, the magnesium anode, and the electrolyte, to overcome challenges like the polysulfide shuttle effect and anode passivation. frontiersin.orgfrontiersin.orgacs.org

Scope and Research Questions for this compound Investigations

Current investigations into this compound are multifaceted, spanning theoretical modeling, material synthesis, and device performance optimization. The overarching goal is to harness its unique properties for practical technologies.

Key Research Areas and Questions:

Structural and Electronic Properties : There remains a discrepancy between theoretical predictions and experimental findings for the band gap of MgS, indicating a need for further investigation. scirp.orgscirp.org

Research Question: How can computational models be refined to provide a more accurate Density Functional Theory (DFT) description of the electronic, structural, and transport properties of MgS in its different polymorphs (rock salt, zinc-blende)? mdpi.comscirp.orgscirp.org

Research Question: What are the mechanisms governing the phase transition from the metastable zinc-blende structure to the stable rocksalt structure in MgS heterostructures, and how can this transition be controlled? aip.orgaip.orgcapes.gov.brresearchgate.net

Magnesium-Sulfur (Mg-S) Batteries : This is arguably the most active area of MgS research. frontiersin.orgnih.gov

Research Question: How can the "polysulfide shuttle" effect, where soluble magnesium polysulfide intermediates migrate to the anode and cause capacity loss, be mitigated through electrolyte design, functional separators, or cathode material engineering? frontiersin.orgfrontiersin.orgacs.org

Research Question: What are the most stable structures and properties of MgₓSᵧ and (MgS)ₙ clusters, and how does their evolution during the battery's discharge/charge cycle impact performance? rsc.orgresearchgate.net

Research Question: What catalytic strategies can be employed to accelerate the sluggish reaction kinetics, including the Mg²⁺ desolvation process and the conversion of sulfur species at the cathode? nih.gov

Synthesis and Application of Nanomaterials :

Research Question: What are the most effective and scalable "green synthesis" methods for producing MgS nanoparticles with controlled size and morphology? jeeng.net

Research Question: What are the potential applications of MgS nanomaterials in photocatalysis for environmental remediation, such as the degradation of industrial dyes? jeeng.net

Research Question: Can MgS be used as an effective anode material in lithium-ion batteries, and what is its electrochemical reaction mechanism with lithium? researchgate.net

Data Tables

Table 1: Reported Band Gap Values for this compound (MgS)

Crystal Structure	Band Gap Type	Calculated/Experimental Value (eV)	Method	Reference
Rock Salt	Indirect (Γ-X)	3.278	DFT-LDA (Computational)	scirp.orgscirp.org
Rock Salt	Indirect	2.6 - 2.79	ab-initio GGA (Computational)	scirp.orgscirp.org
Rock Salt	Indirect	4.59	OLCAO (Computational)	scirp.org
Thin Film	Direct	3.14 - 3.73	X-ray Diffraction (Experimental)	scirp.orgscirp.org
Zinc-Blende	Direct	3.371	FP-LAPW (Computational)	mdpi.com
Zinc-Blende	Direct	4.43	DFT-LDA (Computational)	mdpi.com

Table 2: General Properties of this compound

Property	Value	Reference
Chemical Formula	MgS	wikipedia.orgcollegedunia.com
Molar Mass	56.38 g/mol	wikipedia.orgextramarks.com
Appearance	White crystalline solid (pure); brown powder (impure)	wikipedia.orgcollegedunia.com
Density	2.84 g/cm³	wikipedia.org
Melting Point	~2,000 °C (2,270 K)	wikipedia.org
Crystal Structure (most stable)	Halite (rock salt), cubic	wikipedia.orgaip.orgjetir.org
Solubility in Water	Decomposes	wikipedia.org

Theoretical and Computational Investigations of Magnesium Sulfide

Structural Prediction and Stability of Magnesium Sulfide (B99878) Systems

Theoretical and computational chemistry offers powerful tools to predict and understand the fundamental properties of materials at the atomic level. For magnesium sulfide (MgS) and its related systems, these methods have been instrumental in elucidating crystal structures, thermodynamic stability, and bonding characteristics, which are crucial for applications such as in magnesium-sulfur batteries.

Ab Initio Crystal Structure Prediction of Magnesium Polysulfides

Ab initio crystal structure prediction, particularly using evolutionary algorithms, has been successfully employed to identify the stable and metastable forms of this compound and its polysulfides. acs.orgiucr.org This computational approach systematically explores possible crystal structures to find the most energetically favorable arrangements of atoms.

Key Research Findings:

Identification of MgS Polymorphs: Computational methods have successfully identified the three experimentally known polymorphs of MgS: the stable rocksalt form and the metastable wurtzite and zincblende structures. iucr.orgresearchgate.net The rocksalt structure is consistently predicted to be the most thermodynamically stable. researchgate.net

Prediction of Magnesium Polysulfide Stability: Among various magnesium polysulfides, MgS₂ with a modified rocksalt structure, where S₂²⁻ dianions replace S²⁻ anions, was identified as the most probable stable structure. iucr.orgresearchgate.net Polysulfides with a higher sulfur content were predicted to be thermodynamically unstable, tending to decompose into elemental sulfur and MgS. researchgate.net

Energetics of MgS Polymorphs: The calculated formation energy of the wurtzite form of MgS is only slightly higher (by 3.4 meV/atom) than the rocksalt form, while the zincblende form has a formation energy that is 12.2 meV/atom higher than the rocksalt structure. researchgate.net

The following table summarizes the predicted stability of different this compound and polysulfide structures.

Compound	Predicted Structure	Relative Stability
MgS	Rocksalt	Most Stable
MgS	Wurtzite	Metastable
MgS	Zincblende	Metastable
MgS₂	Modified Rocksalt	Most stable polysulfide
MgS₄, Mg₂S₅	Not Specified	Thermodynamically unstable

This table is based on findings from ab initio crystal structure prediction studies. iucr.orgresearchgate.net

Thermodynamic Stability Analysis of this compound Clusters

The stability of small clusters of this compound, (MgS)ₙ, is critical for understanding the initial stages of material formation and their behavior in various environments, such as in the electrolyte of a magnesium-sulfur battery. rsc.org Density functional theory (DFT) is a primary tool for these investigations.

Key Research Findings:

Favorable Formation of (MgS)ₙ Clusters: Thermodynamic analysis indicates that the formation of (MgS)ₙ clusters is an energetically favorable process. rsc.orgresearchgate.net

Enhanced Stability of Specific Cluster Sizes: Second-order energy difference calculations suggest that certain cluster sizes exhibit enhanced stability compared to their neighbors. For instance, the (MgS)₆ cluster is predicted to be particularly stable. rsc.org

Influence of Electrolyte Solvent: The stability of MgₓSᵧ and (MgS)ₙ clusters is influenced by the dielectric constant of the solvent. rsc.orgrsc.org Solvents with higher dielectric constants, such as C₃H₆O (acetone), tend to stabilize the clusters more effectively than solvents with lower dielectric constants like DME (dimethoxyethane) and THF (tetrahydrofuran). rsc.orgrsc.org This stabilization can delay the conversion of polysulfides to the final MgS product, which is beneficial for the performance of Mg-S batteries. rsc.orgrsc.org

The table below shows the calculated binding energies for selected MgₓSᵧ clusters.

Cluster	Binding Energy (eV)
MgS₂	~5.5
MgS₃	>5.5
MgS₄	~5.6
Mg₅S₈	~42.5
Mg₆S₈	>42.5
Mg₇S₈	~42.5

Data derived from graphical representations in first-principles investigation studies. rsc.orgrsc.org

Molecular Structure and Bonding in Low-Coordinate this compound Complexes

The synthesis and characterization of well-defined molecular this compound complexes provide insight into their intrinsic bonding and reactivity. nih.gov These studies often involve the use of bulky ligands to stabilize low-coordinate magnesium centers.

Key Research Findings:

Synthesis of a Linear Mg-S-Mg Unit: The reaction of a dimagnesium(I) complex, [{(ⁱᵖʳᴰⁱᵖNacNac)Mg}₂], with triphenylphosphine (B44618) sulfide (Ph₃P=S) yields a low-coordinate sulfide complex, [{(ⁱᵖʳᴰⁱᵖNacNac)Mg}₂(μ-S)]. nih.gov This complex features a nearly linear Mg-S-Mg core with short Mg-S bond lengths. nih.gov

Formation of a Novel {SN₃R}²⁻ Ligand: The reaction of the sulfide complex with 1-adamantylazide results in the formation of a complex containing a novel {AdN₃S}²⁻ ligand, where the azide (B81097) has inserted into one of the Mg-S bonds. nih.govacs.org The S-N bond in this ligand is notably long, likely due to electrostatic repulsion within the dianionic unit. nih.gov

Structural Details from X-ray Crystallography: The molecular structures of these complexes have been determined by X-ray diffraction, providing precise bond lengths and angles. nih.govacs.org For example, in [{(ⁱᵖʳᴰⁱᵖNacNac)Mg(AdO)}₂(μ-S)], the Mg-S bond length is 2.2610(5) Å and the Mg-S-Mg angle is 180.0°. nih.govacs.org In the {AdN₃S}²⁻ complex, the Mg-S bond lengths are 2.3926(5) Å and 2.4343(5) Å, with a Mg-S-Mg angle of 148.43(2)°. nih.govacs.org

Complex	Key Structural Feature	Mg-S Bond Length(s) (Å)	Mg-S-Mg Angle (°)
[{(ⁱᵖʳᴰⁱᵖNacNac)Mg}₂(μ-S)]	Linear Mg-S-Mg unit	Short (not specified)	~180
[{(ⁱᵖʳᴰⁱᵖNacNac)Mg(AdO)}₂(μ-S)]	Linear Mg-S-Mg unit	2.2610(5)	180.0
[{(ⁱᵖʳᴰⁱᵖNacNac)Mg}₂(μ-SN₃Ad)]	Bent Mg-S-Mg unit with {AdN₃S}²⁻ ligand	2.3926(5), 2.4343(5)	148.43(2)

This table summarizes structural data from studies on low-coordinate this compound complexes. nih.govacs.org

Computational Modeling of this compound Cluster Formation

Computational modeling plays a crucial role in understanding the step-by-step formation and evolution of this compound clusters, which is particularly relevant for processes like the discharge of magnesium-sulfur batteries. rsc.orgmdpi.com

Key Research Findings:

Stepwise Reduction of Sulfur: In the context of Mg-S batteries, the discharge process is modeled as a stepwise reduction of sulfur. Solid elemental sulfur is first converted to soluble higher-order polysulfides (e.g., MgS₈), which are then electrochemically reduced to lower-order polysulfides like MgS₄ and MgS₂, and finally to solid MgS. rsc.org

Gas-Phase Formation Pathway: Quantum chemical studies have proposed a viable gas-phase pathway for the formation of MgS. The reaction between the mercapto radical (SH) and magnesium monohydride (MgH) can proceed barrierlessly to form an HMgSH intermediate, which then exothermically eliminates a hydrogen molecule (H₂) to produce MgS. mdpi.com This pathway is energetically favorable and may contribute to the observed astronomical abundance of MgS. mdpi.com

Structural Optimization of Clusters: Structure search methods combined with DFT calculations are used to determine the most stable structures of (MgS)ₙ clusters. researchgate.netrsc.org These calculations show that as the clusters grow, they adopt cage-like structures to enhance stability. researchgate.net The average Mg-S bond length tends to increase with the size of the cluster. rsc.orgrsc.org

Computational Modeling of Transport Properties in this compound

The performance of devices like Mg-S batteries is heavily dependent on the transport of both ions (Mg²⁺) and electrons through the electrode materials. Computational modeling is essential for understanding these transport mechanisms in this compound and its discharge products.

Key Research Findings:

Insulating Nature of MgS and MgS₂: Both MgS and MgS₂ are predicted to be electronic and ionic insulators, which is a major factor contributing to the poor cycling performance of Mg-S batteries. acs.org

Role of Point Defects in Charge Transport: First-principles calculations suggest that charge transport in these materials is associated with point defects. acs.org The formation energies of various point defects (e.g., vacancies, interstitials) are calculated to determine their equilibrium concentrations under different chemical conditions (Mg-rich vs. Mg-poor). acs.org

Band Gap Calculations: The electronic insulating nature is confirmed by calculating the fundamental band gaps. Using the HSE06 hybrid functional, the calculated lattice constant for MgS is in excellent agreement with experimental values, and the band gap is predicted to be wide. acs.org

Thermoelectric Properties: The thermoelectric properties of MgS₂ have been investigated using density functional theory and the Boltzmann transport equation. upubscience.com These calculations determine properties like the Seebeck coefficient, electrical conductivity, and thermal conductivity as a function of temperature and chemical potential, providing insights into its potential for thermoelectric applications. upubscience.com

The table below presents calculated lattice constants and band gaps for MgS and MgS₂.

Compound	Method	Calculated Lattice Constant (Å)	Experimental Lattice Constant (Å)
MgS	HSE06	~5.17	5.17
MgS₂	HSE06	6.07	N/A

This data is sourced from first-principles calculations on Mg-S cathode materials. acs.org

Atomistic Simulations and Molecular Dynamics Studies

Atomistic and molecular dynamics (MD) simulations provide a dynamic picture of the behavior of this compound systems, complementing the static information from quantum chemical calculations. These simulations are used to study processes that occur over longer timescales.

Key Research Findings:

Decomposition Mechanisms: Ab initio molecular dynamics simulations are used to evaluate the decomposition of MgS₂ during the charging process of a Mg-S battery. acs.org These simulations model the movement of Mg²⁺ ions and disulfide ions at the interface between the electrode and the electrolyte. acs.org

Solvation Structure and Dynamics: Classical MD simulations are employed to study the solvation structure and transport properties of magnesium ions and their counter-anions in various electrolyte solvents. lbl.gov These simulations provide information on diffusion coefficients and the coordination of ions by solvent molecules. lbl.gov

Machine Learning Potentials: To overcome the time and length scale limitations of ab initio MD, machine learning interatomic potentials (MLPs) are being developed. acs.orgsemanticscholar.org These potentials are trained on large datasets of DFT calculations and can reproduce the accuracy of quantum mechanics at a fraction of the computational cost, enabling simulations of processes like dehydrogenation of magnesium hydride over nanosecond timescales. acs.org

Degradation Modeling: Computational models have been developed to simulate the biodegradation of magnesium and its alloys. github.ioresearchgate.net These models often combine reaction-diffusion equations with methods to track the changing geometry of the material as it degrades in a biological environment. github.io

Classical Molecular Dynamics Simulations in this compound Electrolyte Systems

Classical molecular dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules. nd.edu In the context of Mg-S batteries, MD simulations provide valuable insights into the behavior of electrolyte systems, which are crucial for the battery's performance. nd.edu

Researchers have employed classical MD simulations to investigate the solvation structures and dynamical properties of various magnesium-based electrolytes. lbl.govacs.org These simulations can determine coordination numbers, self-diffusivities, ionic conductivities, and other transport properties. nd.edu For instance, simulations have been performed on Mg(TFSI)₂ in dimethoxyethane (DME) to understand the structure of the solution and the stability of magnesium solvates. acs.org The findings from these simulations, such as the formation of stable solvates between Mg²⁺ ions and DME molecules, are often in good agreement with experimental data. acs.org

Ab Initio Molecular Dynamics (AIMD) for this compound Systems

Ab initio molecular dynamics (AIMD) is a more computationally intensive method that derives the forces between atoms from electronic structure calculations, typically within the framework of density functional theory (DFT). rsc.org This approach allows for the study of chemical reactions and non-additive effects in the dynamics of ion solvation shells. rsc.org

AIMD simulations have been instrumental in investigating the speciation and behavior of this compound and polysulfide species in electrolyte solutions. researchgate.net For example, AIMD has been used to study the prenucleation at liquid metal/oxide interfaces, providing insights into the atomic arrangements at these critical junctions. mdpi.com In the context of Mg-S batteries, AIMD can be used to model the interactions between magnesium ions, sulfide species, and solvent molecules with a high degree of accuracy. acs.org

Researchers have also utilized AIMD to simulate the infrared spectra of electrolytes, which can then be compared with experimental data to identify the vibrational modes of different ion aggregates. acs.org This helps in understanding the complex structures formed by magnesium chloride complexes in DME, which are known to influence battery performance. acs.orgrsc.org The combination of classical MD and AIMD provides a comprehensive picture of the electrolyte's behavior, from macroscopic properties to the detailed electronic interactions that govern them. acs.org

Theoretical Insights into this compound Reaction Mechanisms and Kinetics

Understanding the reaction mechanisms and kinetics in magnesium-sulfur (Mg-S) batteries is crucial for overcoming their current limitations, such as capacity fading and high polarization. mdpi.com Theoretical and computational studies have provided significant insights into these complex processes.

Electrochemical Mechanism Analysis in Magnesium-Sulfur Batteries

Theoretical analyses, often in conjunction with experimental techniques, have been employed to elucidate the electrochemical reaction pathways in Mg-S batteries. mdpi.com It is generally understood that the electrochemical conversion of sulfur with magnesium involves a multi-step process. researchgate.net During discharge, elemental sulfur (S₈) is first reduced to long-chain magnesium polysulfides (MgSₓ, 4 ≤ x ≤ 8). researchgate.net These long-chain polysulfides are then further reduced to short-chain polysulfides (MgSₓ, 2 ≤ x < 4), and finally to this compound (MgS). researchgate.net

Density functional theory (DFT) calculations have been used to investigate the stability and properties of various this compound clusters (MgₓSᵧ and (MgS)ₙ), which are important for improving the performance of Mg-S batteries. nih.gov These calculations have helped in determining the most stable structures of these clusters and understanding their role in the charge-discharge process. nih.gov For instance, studies have suggested that the electrochemically formed MgS may have a different crystal structure (zinc blende or wurtzite-like) compared to the chemically synthesized rock salt structure, and that this can impact its electrochemical activity. mdpi.comresearchgate.netrsc.org

In situ X-ray absorption spectroscopy (XAS) combined with theoretical modeling has revealed that some intermediate species, such as Mg₃S₈ and MgS, can be electrochemically inert, leading to a loss of capacity. lbl.gov The introduction of catalysts, such as titanium sulfide, has been explored to activate these inert species and improve the battery's cycling life. lbl.gov

Table 1: Stages of Sulfur Conversion in Mg-S Batteries

Stage	Reaction	Description
I	S₈ → MgS₈ → MgS₄	Formation of long-chain polysulfides at a relatively fast reaction rate. mdpi.comlbl.gov
II	MgS₄ → Mg₃S₈	Reduction of long-chain polysulfides to intermediate species. lbl.gov
III	Mg₃S₈ → MgS	Sluggish reduction of intermediate species to the final discharge product, MgS. lbl.gov

Correlation of Raman Modes with Polysulfide Species via DFT

Operando Raman spectroscopy is a powerful technique for monitoring the formation and evolution of different polysulfide species during the operation of an Mg-S battery. rsc.orgrsc.org To accurately interpret the Raman spectra, density functional theory (DFT) calculations are used to correlate the observed Raman modes with specific polysulfide species (Sₓⁿ⁻, where x = 1–8). rsc.orgrsc.org

By calculating the theoretical Raman spectra of various polysulfide structures, researchers can assign the peaks observed in the experimental spectra to specific molecular vibrations. rsc.org This has allowed for the direct observation of the transformation of elemental sulfur into long-chain and then short-chain polysulfides, and ultimately to this compound upon discharge. rsc.orgrsc.org These studies have also provided evidence for the formation of a nanocrystalline zinc blende phase of MgS as the final discharge product. rsc.orgrsc.org

The correlation of Raman modes with polysulfide species has also been used to study the self-discharge phenomenon in Mg-S batteries. acs.org By monitoring the Raman spectra during rest periods, researchers have observed a decrease in the intensity of bulk sulfur peaks and an increase in the intensity of peaks associated with long-chain polysulfides, indicating a chemical reaction between the sulfur cathode and the electrolyte. acs.org

Solvation Effects on this compound Clusters in Electrolytes

The properties of the electrolyte, particularly the solvent, have a significant impact on the solubility and stability of magnesium polysulfide species, which in turn affects the battery's performance. nih.gov Theoretical studies have investigated the solvation effects on this compound clusters in different electrolyte environments. nih.gov

Calculations of the solvation energy of magnesium polysulfide clusters in various solvents, such as dimethoxyethane (DME), tetrahydrofuran (B95107) (THF), 1,2-dichloroethane (B1671644) (C₂H₄Cl₂), and acetone (B3395972) (C₃H₆O), have shown that the stability of these clusters is influenced by the dielectric constant of the solvent. nih.gov Specifically, magnesium polysulfides are more stable in electrolytes with a higher dielectric constant. nih.gov This can delay the conversion of polysulfides to the final MgS product, which may be beneficial for improving the performance of Mg-S batteries. nih.gov

Advanced Synthesis and Fabrication Methodologies for Magnesium Sulfide

Controlled Synthesis of Bulk Magnesium Sulfide (B99878)

The production of bulk magnesium sulfide in a controlled manner is essential for applications requiring high-purity, polycrystalline material. Researchers have developed specialized methods, including microwave-assisted synthesis and vacuum condition processes, to achieve desired material properties.

Microwave Irradiation Synthesis of this compound Polycrystallites

Microwave-assisted synthesis offers a rapid and efficient route for producing polycrystalline MgS. Research has demonstrated that the inclusion of a pro-heating medium (PHM) is crucial for the success and speed of this method. cambridge.orgcambridge.org Two primary approaches have been explored: one without a PHM and another incorporating graphite (B72142) as a PHM.

In the first approach, a mixture of finely ground magnesium (Mg) and sulfur (S) powders is heated in a sealed quartz tube using a microwave oven. This method requires extended and repeated irradiation periods, and even then, the formation of MgS is not guaranteed. cambridge.orgcambridge.org

The second, more effective approach involves introducing graphite as a PHM into the Mg and S mixture. Graphite's ability to absorb microwave energy efficiently and convert it into heat dramatically accelerates the reaction. cambridge.orgresearchgate.net This method successfully produces MgS polycrystallites in as little as one minute of microwave irradiation. cambridge.orgcambridge.org X-ray diffraction (XRD) analysis confirms the formation of cubic MgS with a lattice parameter (a₀) of 5.201 ± 0.001 Å and a yield greater than 98%. cambridge.orgcambridge.org Further analysis via Energy Dispersive X-ray Spectroscopy (EDAX) and Electron Probe Micro-Analyzer (EPMA) confirms an atomic ratio of Mg:S of 1.0:1.0. cambridge.orgcambridge.org

Synthesis Route	Reactants	Irradiation Time	Outcome	MgS Yield
Microwave Irradiation	Mg + S powders	5 to 45+ minutes (multiple cycles)	MgS not identified	-
Microwave Irradiation with PHM	Mg + S powders + Graphite	1 minute	MgS polycrystallites formed	>98%

High-Purity Niningerite (MgS) Synthesis under Vacuum Conditions

High-purity this compound, in its mineral form niningerite, is synthesized under vacuum conditions to prevent oxidation, as MgS does not form as a terrestrial mineral on Earth due to the prevalence of oxygen. aip.org This synthesis is particularly important for specialized research, such as laboratory simulations of space weathering on planetary surfaces like Mercury. aip.orgresearcher.life

The synthesis process requires meticulous handling to avoid contamination. Reactants are processed in an inert atmosphere, such as a nitrogen-purged glovebox, where oxygen and water concentrations are kept extremely low. aip.org The resulting high-purity (99.9%) MgS is an eggshell white powder. aip.orgscilit.com This powder is then often pressed into pellets for analysis. aip.org

Characterization is typically performed using X-ray Photoelectron Spectroscopy (XPS). This technique is sensitive enough to identify the primary MgS composition and also detect minor surface contaminants that may arise from atmospheric exposure (carbon, oxygen) or impurities from the synthesis and packaging process, such as aluminum and fluorine. aip.orgresearcher.life

Parameter	Description
Product	High-purity Niningerite (MgS) powder
Purity	99.9%
Synthesis Environment	Vacuum conditions; handled in N₂-purged glovebox
Appearance	Eggshell white powder
Primary Application	Laboratory simulations for planetary science
Characterization Method	X-ray Photoelectron Spectroscopy (XPS)
Detected Elements	Mg, S (Major); C, O, Al, F (Minor contaminants)

Nanomaterial Synthesis of this compound

The synthesis of this compound at the nanoscale unlocks properties distinct from its bulk counterpart, leading to interest in various technological fields. Methods range from conventional chemical reactions to environmentally benign green synthesis and gas-phase techniques.

Chemical Reaction Methods for this compound Nanoparticles

A straightforward and common approach for synthesizing MgS nanoparticles is through a chemical reaction involving metastable precursors in an aqueous solution. jetir.orgjetir.org This method relies on the controlled precipitation of nanoparticles from solution.

In a typical procedure, an aqueous solution of a magnesium salt, such as magnesium acetate, is mixed with an aqueous solution of a sulfide source, like sodium sulfide. jetir.org The mixture is subjected to constant magnetic stirring for several hours. A visual indicator of nanoparticle formation is a gradual color change of the solution from yellowish to bluish. jetir.org The concentration of the precursor solutions can be adjusted to control the reaction. jetir.org For purification, the resulting nanoparticles can be separated, washed with distilled water and ethanol (B145695) to remove byproducts, and then dried in an oven. jetir.org It has been noted that applying heat during the process can significantly increase the product yield. jetir.org

Precursor 1 (Mg Source)	Precursor 2 (S Source)	Reaction Medium	Key Process	Outcome
Magnesium Acetate (0.085 M)	Sodium Sulfide (0.1 M)	Aqueous solution	Constant magnetic stirring (5 hours)	Bluish solution indicating MgS nanoparticle formation

Green Synthesis Approaches for this compound Nanoparticles

Reflecting a growing emphasis on environmentally sustainable methodologies, green synthesis has emerged as a viable route for producing MgS nanoparticles. jeeng.net This approach utilizes extracts from plants, which contain phytochemicals that act as natural reducing and capping agents, eliminating the need for harsh chemicals. jeeng.netresearchgate.net

One documented method uses leaf extract from Hordeum vulgare (barley). jeeng.netasianpubs.org The synthesis involves preparing an aqueous solution of a magnesium salt, such as magnesium nitrate, and a sodium sulfide solution. The plant extract is then introduced into the reaction mixture. jeeng.net The process yields MgS nanoparticles that have been characterized as having spherical, rod-like, and bean-shaped morphologies with a high degree of purity. researchgate.netasianpubs.org

Characterization using techniques like XRD, Scanning Electron Microscopy (SEM), and UV-visible spectroscopy has confirmed the properties of these green-synthesized nanoparticles. Research findings have reported particles with an average crystal size of 14 nm and a band gap of 2.0 eV, while other work has produced particles with an average size of 5 nm and a band gap of 4.85 eV. asianpubs.org

Plant Extract	Precursors	Nanoparticle Size	Nanoparticle Morphology	Band Gap
Hordeum vulgare	Mg(NO₃)₂ + Na₂S	14 nm	Spherical, Rod, Bean	2.0 eV
Hordeum vulgare	Not specified	5 nm	Spherical, Rod, Bean	4.85 eV

Gas Phase Condensation for Nanosized this compound Grains

Gas phase condensation is a bottom-up physical vapor deposition method used to produce high-purity nanosized grains. nanografi.comwordpress.com This technique is particularly relevant for producing materials for astrophysical studies, as it mimics condensation processes that occur in cosmic environments. researchgate.net

The process is typically carried out in a chamber under vacuum, which is then backfilled with a low-pressure inert gas such as helium, argon, or xenon. nanografi.comresearchgate.net A source material is evaporated at a high temperature, creating a vapor. As the hot vapor atoms travel away from the source, they collide with the cool inert gas atoms, lose energy, and become supersaturated, leading to nucleation and the formation of nanoparticles. nanografi.comwordpress.com The size and morphology of the resulting grains are influenced by the synthesis parameters, including the type and pressure of the inert gas and the material evaporation rate. nanografi.com

Using an advanced gas evaporation method, researchers have produced nanosized MgS grains. researchgate.net The study found that the formation environment dictates the grain morphology. Direct nucleation from the gas phase results in cubic MgS grains, while a gas-solid reaction mechanism produces network-like or roundish grains. researchgate.net These different morphologies exhibit distinct characteristic absorption peaks in their far-infrared spectra. researchgate.net

Synthesis Method	Mechanism	Resulting Morphology	Key Feature
Gas Phase Condensation	Direct nucleation from gas phase	Cubic grains	Characteristic absorption peak at 311 cm⁻¹
Gas Phase Condensation	Gas-solid reaction	Roundish or network-like grains	Predominant absorption peak at 250 cm⁻¹

Control of Nanoparticle Morphology and Size in MgS Synthesis

The precise control over the morphology and size of this compound (MgS) nanoparticles is critical for tailoring their physicochemical properties for specific applications. Various synthesis parameters can be manipulated to achieve desired nanoparticle characteristics. thieme-connect.comresearchgate.net Key factors influencing the final nanoparticle size and shape include reaction temperature, time, precursor concentrations, and the use of additives or surfactants. acs.orgnih.govdovepress.com

Systematic studies on the colloidal synthesis of magnesium nanoparticles have demonstrated that reaction kinetics play a pivotal role. acs.orgnih.govcam.ac.uk For instance, by adjusting the nucleation and growth rates, Mg nanoparticle sizes ranging from 80 nanometers to over a micrometer can be selectively produced. acs.org Shorter reaction times, on the order of minutes, tend to yield smaller nanoparticles (~100 nm), while longer reaction times allow for continued growth, resulting in larger particles (up to 400 nm). acs.org

Several factors have been identified that directly affect the size and stability of nanoparticles. dovepress.com These include the choice of anions, the pH of the reaction medium, and the concentration of reactants. dovepress.com For example, reducing the reaction temperature can decrease the nucleation rate, leading to significantly larger particles. nih.govcam.ac.uk Conversely, increasing the coordination of the solvent can lead to a reduction in nanoparticle size. nih.govcam.ac.uk

The use of additives, such as metal salts, can also influence nanoparticle formation. acs.orgnih.gov These additives can affect the nucleation of the nanoparticles rather than their growth. acs.org For instance, the introduction of certain metal salts can lead to the formation of smaller nanoparticles. acs.orgcam.ac.uk The table below summarizes the effect of various synthesis parameters on the size of magnesium nanoparticles. acs.orgnih.govcam.ac.uk

| Relative Amounts of Precursor and Electron Carrier | Little to no impact on final nanoparticle size. | nih.govcam.ac.uk |

Thin Film Deposition Techniques for this compound

The fabrication of high-quality this compound (MgS) thin films is essential for their integration into various electronic and optoelectronic devices. Several deposition techniques have been developed to produce MgS thin films with controlled thickness, composition, and crystalline structure.

Chemical Bath Deposition (CBD) of this compound Thin Films

Chemical Bath Deposition (CBD) is a simple, cost-effective, and convenient method for depositing thin films over large areas at low temperatures. aaru.edu.jonaturalspublishing.com This technique involves the controlled chemical reaction of dissolved precursors in an aqueous solution. aaru.edu.jo For MgS thin films, the chemical bath typically contains a magnesium salt (e.g., magnesium chloride or magnesium sulfate), a sulfur source (e.g., thiourea), and a complexing agent (e.g., EDTA) to control the reaction rate. aaru.edu.joresearchgate.net

The properties of the deposited MgS films are highly dependent on the deposition parameters. naturalspublishing.com Factors such as deposition time, temperature, and the pH of the bath significantly influence the film thickness, morphology, and optical properties. aaru.edu.jowitpress.comscispace.com For instance, studies have shown that the thickness of MgS thin films can be varied from approximately 1.8 to 9.9 micrometers by adjusting the deposition time. witpress.comscispace.com One study deposited this compound films on stainless steel substrates and found that thermal emittance and film thickness increased with longer deposition times. aaru.edu.jo Another investigation using ferritic stainless steel as a substrate reported similar trends in film thickness with deposition time. witpress.comscispace.com

The bandgap of CBD-grown MgS thin films can also be influenced by post-deposition treatments such as annealing. researchgate.net For example, annealing has been shown to reduce the bandgap energy of MgS films. researchgate.net

Table 2: Deposition Parameters and Properties of CBD-Grown MgS Thin Films

Substrate	Deposition Time (hours)	Film Thickness (µm)	Thermal Emittance	Reference
Stainless Steel	2.3 - 5	1.790 - 9.937	0.146 - 0.180	aaru.edu.jo

Molecular Beam Epitaxy (MBE) for this compound Structures

Molecular Beam Epitaxy (MBE) is a sophisticated thin film deposition technique that allows for the growth of high-purity, single-crystal epitaxial layers with precise control over thickness and composition. rsc.org In MBE, beams of atoms or molecules of the constituent elements are directed onto a heated substrate in an ultra-high vacuum environment. rsc.org

MBE has been successfully employed to grow metastable zinc-blende (ZB) MgS on various substrates, such as gallium arsenide (GaAs). capes.gov.braip.orgaip.org The stable crystal structure of MgS is rocksalt, but the zinc-blende phase can be achieved when grown on a substrate with a similar crystal lattice. aip.orgaip.org The growth of ZB-MgS is often facilitated by the use of a buffer layer, like zinc selenide (B1212193) (ZnSe), to accommodate the lattice mismatch between MgS and the substrate. aip.org

Researchers have demonstrated the growth of ZB-MgS layers up to 134-140 nm thick with good crystal quality. capes.gov.braip.org However, as the thickness of the metastable ZB-MgS layer increases, there is a tendency for it to transition to the more stable rocksalt phase. aip.orgaip.org This phase transition is often associated with the presence of stacking faults at the interface. aip.orgaip.org

MBE has also been used to fabricate wurtzite (WZ) MgS thin films, which are of interest for solar-blind ultraviolet detection. aip.org The growth of WZ-MgS has been achieved on GaAs(111)B substrates using elemental magnesium and a zinc sulfide compound source. aip.org Furthermore, MBE allows for the growth of complex heterostructures, such as MgS/ZnSe quantum wells, which exhibit sharp photoluminescence, indicating high-quality interfaces. capes.gov.br

Table 3: MBE Growth Parameters and Resulting MgS Structures

Substrate	MgS Crystal Structure	Key Findings	Reference
GaAs (100) with ZnSe buffer	Zinc-Blende	Growth of layers up to 140 nm thick with good crystal quality. aip.org	aip.org
GaAs (111)B	Wurtzite	Successful growth of WZ-MgS for UV detection applications. aip.org	aip.org
GaAs (100)	Zinc-Blende	Fabrication of MgS/ZnSe quantum wells with sharp photoluminescence. capes.gov.br	capes.gov.br

Metal-Organic Vapor-Phase Epitaxy (MOVPE) of this compound

Metal-Organic Vapor-Phase Epitaxy (MOVPE), also known as Metal-Organic Chemical Vapor Deposition (MOCVD), is a versatile chemical vapor deposition technique for growing high-quality crystalline layers. wikipedia.org In MOVPE, metal-organic precursors and hydrides are transported in a carrier gas to a heated substrate where they react to form the desired thin film. mit.edu This method offers precise control over the growth process and is widely used in the manufacturing of optoelectronic devices. wikipedia.orgcore.ac.uk

While the literature provides extensive information on the MOVPE growth of other compound semiconductors like gallium arsenide and gallium nitride, specific details on the MOVPE of this compound are less common. osti.govdoi.org However, the general principles of MOVPE can be applied. The growth process is influenced by a complex interplay of parameters including precursor concentrations, chamber pressure, and growth temperature. mdpi.comaip.org For the growth of III-V semiconductors, a high V/III ratio is typically used to prevent the condensation of the Group III element and reduce impurity incorporation. doi.org Magnesium is a common p-type dopant used in MOVPE for materials like GaN. osti.govdoi.org

For the growth of related magnesium-containing compounds like MgSiN₂, bis(methylcyclopentadienyl)magnesium has been used as the magnesium precursor. acs.orgarxiv.org The growth conditions, such as temperature and pressure, are critical in determining the film quality and crystallinity. acs.orgarxiv.org

Sol-Gel Method for this compound Thin Films

The sol-gel method is a chemical solution-based technique used to produce solid materials from small molecules. mdpi.com It involves the hydrolysis and condensation of precursors to form a "sol" (a colloidal suspension of solid particles in a liquid) which then evolves into a "gel" (a solid network in a liquid). mdpi.com This method is advantageous due to its simplicity, low cost, and ability to prepare thin films with high quality and good adhesion to substrates. mdpi.commyprojectcircuits.com

The sol-gel technique has been utilized to fabricate this compound thin films. myprojectcircuits.com For instance, undoped and nickel-doped MgS thin films have been successfully deposited on glass substrates using a sol-gel spin coating technique. myprojectcircuits.com The resulting films were found to be polycrystalline with a cubic structure. myprojectcircuits.com The particle size in these films was in the nanometer range, typically between 6.65 nm and 12.05 nm. myprojectcircuits.com

In another study, the sol-gel method was used to deposit MgS thin films doped with black velvet tamarind shell extract. researchgate.net The precursors included sodium silicate, tartaric acid, magnesium nitrate, and thiourea. researchgate.net The resulting films were crystalline with crystallite sizes ranging from 19.406 nm to 29.243 nm. researchgate.net The optical properties, such as the direct bandgap energy, were found to be influenced by the doping level. researchgate.net

Table 4: Compound Names Mentioned

Compound Name
This compound
Magnesium
Zinc sulfide
Gallium arsenide
Zinc selenide
Gallium phosphide (B1233454)
Indium phosphide
Magnesium chloride
Magnesium sulfate (B86663)
Thiourea
Ethylenediaminetetraacetic acid (EDTA)
Gallium nitride
MgSiN₂
bis(methylcyclopentadienyl)magnesium
Nickel
Sodium silicate
Tartaric acid
Magnesium nitrate

Advanced Characterization Techniques for Magnesium Sulfide

Structural Characterization of Magnesium Sulfide (B99878)

X-ray Diffraction (XRD) for Crystalline Phase and Lattice Parameters

X-ray diffraction (XRD) is a primary technique for determining the crystalline structure of magnesium sulfide. MgS typically crystallizes in a cubic, rock salt (halite) structure, belonging to the Fm-3m space group. materialsproject.org XRD analysis confirms this crystalline phase and allows for the precise measurement of its lattice parameters. researchgate.netresearchgate.net

The analysis of XRD patterns provides information on the phase purity of MgS samples. For instance, studies on MgS thin films have utilized XRD to confirm the presence of a pure cubic phase. researchgate.net The technique is also sensitive to changes in the lattice parameters that may occur due to doping or the formation of solid solutions. For example, in magnesium-substituted titanium disulfide (MgₓTi₁₋ₓS₂), XRD data has shown that the lattice parameter a increases with higher magnesium content, while the c parameter decreases. aip.org

Detailed XRD studies have reported specific lattice constants for MgS. A typical value for the lattice constant a is approximately 5.20182 Å. researchgate.net Variations in this parameter can be indicative of strain, defects, or the presence of impurities within the crystal lattice. For example, one study reported a lattice constant of 5.620 Å for zinc-blende MgS. mdpi.com The analysis of diffraction peak positions and intensities allows for a comprehensive understanding of the material's crystal structure. researchgate.netresearchgate.net

Table 1: Reported Lattice Parameters for this compound

Compound/System	Crystal Structure	Lattice Parameter (a)	Source
MgS	Cubic (Fm-3m)	5.20182 Å	researchgate.net
MgS	Cubic (Fm-3m)	2.60 Å (Mg-S bond length)	materialsproject.org
zb-MgS	Zinc-blende	5.620 Å	mdpi.com
MgₓTi₁₋ₓS₂ (x=0)	-	5.7044 Å	aip.org
MgₓTi₁₋ₓS₂ (x=0.04)	-	5.7114 Å	aip.org

Transmission Electron Microscopy (TEM) and Cryogenic TEM (Cryo-TEM)

Transmission Electron Microscopy (TEM) offers high-resolution imaging of the internal structure and morphology of this compound particles. creative-biostructure.com TEM analysis can reveal details about particle size, shape, and the presence of any nanoscale features or defects. nih.gov For instance, in the study of Mg-based nanoparticles, TEM has been used to determine the size and shape of Mg nanoparticles, which often exhibit a hexagonal structure. nih.gov

Cryogenic TEM (cryo-TEM) is an advanced form of TEM that is particularly useful for studying beam-sensitive materials like some sulfides. nih.govwikipedia.org By imaging the sample at cryogenic temperatures, cryo-TEM minimizes electron beam-induced damage and preserves the native state of the material. chinesechemsoc.org This is especially important for materials that are volatile or prone to structural changes under the high vacuum conditions of a standard TEM. nih.govwikipedia.org For example, elemental sulfur, which can be a component in or a contaminant of sulfide materials, is prone to sublimation in a standard TEM but can be stabilized and imaged using cryo-TEM. wikipedia.org The technique has been successfully applied to investigate the nanostructure of various sulfur-containing materials. nih.gov

Electron Density Distribution Analysis

Electron density distribution analysis provides insight into the nature of chemical bonding within the MgS crystal. This analysis, often performed using high-resolution X-ray diffraction data, maps the distribution of electrons around the constituent atoms. In MgS, this reveals the degree of ionicity and covalency in the Mg-S bond.

A study on the electron density distribution in MgS determined the effective distribution radius of the magnesium atom to be 1.28 Å, which resulted in a calculated net charge of +1.50. researchgate.net This indicates a significant, though not complete, transfer of charge from magnesium to sulfur, highlighting the ionic character of the bond. Such analyses are crucial for understanding the electronic properties and predicting the behavior of the material in various applications.

Spectroscopic Characterization of this compound

X-ray Photoelectron Spectroscopy (XPS) for Surface Composition and Chemical States

X-ray Photoelectron Spectroscopy (XPS) is a surface-sensitive technique used to determine the elemental composition and chemical states of the atoms on the surface of this compound. wikipedia.orgthermofisher.com XPS works by irradiating the sample with X-rays and measuring the kinetic energy of the emitted photoelectrons. nasa.govmdpi.com

An XPS analysis of MgS powder can identify the primary elements, magnesium and sulfur, and can also detect surface contaminants such as oxygen and carbon, which may arise from atmospheric exposure. aip.orgaip.org High-resolution spectra of the Mg 1s, Mg 2p, and S 2p regions provide detailed information about their chemical states. aip.org For example, shifts in the binding energies of these core levels can indicate the formation of surface species like magnesium oxide (MgO) or magnesium sulfate (B86663) (MgSO₄) due to oxidation. aip.orguu.nl Careful handling of MgS samples is critical for accurate XPS analysis, as it is highly reactive in air. aip.org

Table 2: XPS Instrumentation Parameters for MgS Analysis

Parameter	Value	Source
Instrument	PHI Versaprobe III	aip.org
Excitation Source	Al Kα monochromatic	aip.org
Source Energy	1486.6 eV	aip.org
Analyzer Pass Energy	224 eV (Survey)	aip.org
Emission Angle	45°	aip.org

X-ray Absorption Spectroscopy (XAS) and X-ray Absorption Near Edge Structure (XANES)

X-ray Absorption Spectroscopy (XAS) and its near-edge region, X-ray Absorption Near Edge Structure (XANES), are powerful tools for probing the local electronic structure and coordination environment of specific elements within a material. uu.nl For this compound, S K-edge XANES spectroscopy is particularly informative. arizona.edugeoscienceworld.org

The S K-edge XANES spectrum of MgS provides a fingerprint of the sulfur's chemical state and local geometry. arizona.edu The position and features of the absorption edge are sensitive to the oxidation state of sulfur. geoscienceworld.org In sulfides, the S K-edge corresponds to the transition of a 1s electron to unoccupied 3p states. arizona.edu Unlike some transition metal sulfides, the XANES spectrum of MgS does not show a pre-edge feature, which is consistent with its electronic structure where the metal d-orbitals are not involved in the same way. uu.nl

S K-edge XANES has been used to characterize niningerite (MgS) and to distinguish it from other sulfide and sulfate species. geoscienceworld.orgminsocam.org The technique is non-destructive and can be applied to complex materials, making it valuable for geological and materials science studies. arizona.edugeoscienceworld.org

Resonant Inelastic X-ray Scattering (RIXS)

Resonant Inelastic X-ray Scattering (RIXS) is a powerful photon-in/photon-out spectroscopic technique that provides detailed information about the electronic structure of materials. In the context of magnesium-sulfur (Mg-S) batteries, RIXS has been utilized to probe the transformation of sulfur species during electrochemical cycling. Studies have shown that during the discharge process, elemental sulfur (S₈) is converted to magnesium polysulfides and ultimately to solid this compound (MgS). mdpi.com RIXS, in conjunction with X-ray Absorption Near Edge Structure (XANES), helps to track these changes, revealing the local electronic and geometric structure of the sulfur atoms at different states of charge. mdpi.com Specifically, it can distinguish between the various polysulfide intermediates and the final MgS product, offering insights into the reaction mechanism and potential sources of capacity fade in Mg-S batteries. mdpi.com

Raman Spectroscopy, including Operando Techniques

Raman spectroscopy is a vibrational spectroscopy technique that is highly sensitive to the chemical bonds and crystal structure of a material. It has been extensively used to study this compound, particularly within the field of Mg-S batteries.

Operando Raman Spectroscopy: This technique allows for the real-time monitoring of chemical changes occurring within a battery during its operation. For Mg-S batteries, operando Raman studies have been instrumental in tracking the conversion of elemental sulfur (S₈) through various polysulfide intermediates (such as S₈²⁻, S₄²⁻, and S₂²⁻) to the final discharge product, this compound. rsc.orgrsc.org These studies have confirmed the chemical transformations that occur at the cathode during both discharge and charge cycles. rsc.orgrsc.org

Identification of MgS Phases: Raman spectroscopy has been used to identify the specific crystalline phase of MgS formed during battery operation. Research has indicated the formation of a nanocrystalline zinc blende phase of MgS at the end of the discharge process. rsc.orgrsc.org This is significant because different polymorphs of MgS can exhibit different electrochemical activities. For instance, it has been suggested that the metastable zinc blende phase of MgS is electrochemically active, whereas the rock salt phase is relatively inert. mdpi.com

Theoretical Calculations: Density Functional Theory (DFT) calculations are often used in conjunction with experimental Raman spectroscopy to assign the observed Raman modes to specific polysulfide species and MgS structures. rsc.orgrsc.orgresearchgate.net Theoretical studies have also explored the Raman spectra of various (MgS)ₙ clusters, finding that the spectral features are strongly correlated with the size of the cluster. rsc.orgrsc.orgresearchgate.net

Table 1: Key Raman Observations for this compound and Related Species in Mg-S Batteries

Species	Raman Observation	Significance	Reference
Elemental Sulfur (S₈)	Characteristic peaks that diminish during discharge.	Confirms the consumption of the initial cathode material.	rsc.orgrsc.org
Polysulfides (Sₓ²⁻)	Appearance of new peaks corresponding to long and short-chain polysulfides.	Elucidates the intermediate steps in the discharge/charge process.	rsc.orgrsc.org
This compound (MgS)	Formation of peaks indicating a nanocrystalline zinc blende phase at the end of discharge.	Identifies the final discharge product and its crystal structure, which impacts electrochemical activity.	rsc.orgrsc.org
Higher-order Polysulfides	Confirmed existence at high-voltage plateaus.	Provides a more complete picture of the complex reaction pathway.	mdpi.comencyclopedia.pub

Infrared (IR) Spectroscopy and Far-Infrared Spectroscopy

Infrared (IR) and Far-Infrared (Far-IR) spectroscopy probe the vibrational modes of a material that are associated with a change in the dipole moment. These techniques are particularly useful for studying the lattice dynamics of ionic compounds like this compound.

Far-Infrared Spectra of MgS Grains: Laboratory studies on nanosized MgS grains have shown characteristic absorption peaks in the Far-IR region. Cubic MgS grains exhibit a primary absorption peak around 311 cm⁻¹ (32.1 µm), with shoulders at approximately 460, 400, and 262 cm⁻¹. aanda.orgaanda.orgresearchgate.net In contrast, roundish or network-like MgS grains show a predominant absorption at 250 cm⁻¹. aanda.orgaanda.orgresearchgate.netresearchgate.net This sensitivity of the Far-IR spectrum to the grain morphology is significant for astrophysical studies, as it may help in determining the formation environment of MgS dust around carbon-rich stars. aanda.orgaanda.orgaanda.org The 30 µm emission feature observed in some carbon-rich evolved objects has been attributed to MgS grains. aanda.orgnasa.govoup.com

Theoretical IR Spectra: Computational studies using methods like Density Functional Theory (DFT) have been employed to calculate the theoretical IR spectra of (MgS)ₙ clusters. rsc.orgrsc.org These calculations show that the main characteristic peaks are in the mid-infrared region and that their positions can shift with the size of the cluster. rsc.org For example, the MgS monomer has a strong calculated peak at 525 cm⁻¹, while the stable (MgS)₆ cluster shows a strong band near 450 cm⁻¹. rsc.org

Table 2: Characteristic Far-Infrared Absorption Peaks of this compound Grains

Grain Morphology	Primary Peak (cm⁻¹)	Shoulder Peaks (cm⁻¹)	Reference
Cubic	311	460, 400, 262	aanda.orgaanda.orgresearchgate.net
Roundish/Network-like	250	-	aanda.orgaanda.orgresearchgate.netresearchgate.net

Ultraviolet-Visible (UV-Vis) Spectroscopy and Operando UV-Vis

Ultraviolet-Visible (UV-Vis) spectroscopy is an absorption spectroscopy technique that provides information about the electronic transitions in a material. It is particularly useful for studying species dissolved in a liquid electrolyte, making it a valuable tool for investigating battery chemistry.

Operando UV-Vis in Mg-S Batteries: Operando UV-Vis spectroscopy has been a key technique for understanding the dissolution of sulfur and polysulfides in the electrolyte of Mg-S batteries. mdpi.comencyclopedia.pubresearchgate.netfigshare.comdlr.de By monitoring the changes in the UV-Vis absorbance of the electrolyte during cycling, researchers can identify and quantify the dissolved sulfur species. dlr.deacs.org Studies have identified S₈, S₆²⁻, and S₄²⁻ as species present in the electrolyte, while S₈²⁻ and S₃•⁻ were not detected. researchgate.netdlr.deacs.org This technique has revealed that during discharge, S₆²⁻ and S₄²⁻ are formed and dissolve into the electrolyte, causing a characteristic yellow coloration. acs.org It also shows that after charging, a significant concentration of these species can remain in the electrolyte, indicating incomplete reoxidation and a mechanism for active material loss. acs.org

Self-Discharge Studies: Operando UV-Vis has also been used to investigate the self-discharge phenomenon in Mg-S batteries. mdpi.com These studies have shown that during rest at open-circuit voltage, a three-stage self-discharge process occurs, involving the dissolution of sulfur and its reduction by the magnesium anode. mdpi.comdlr.de

Optical Properties of MgS Nanoparticles: UV-Vis spectroscopy has also been used to characterize the optical properties of synthesized MgS nanoparticles. jetir.org The absorption spectra can provide information about the band gap of the material. For example, studies have reported absorption maxima for MgS nanoparticles at wavelengths such as 408 nm, 287 nm, and 331 nm. jetir.org

Table 3: Identified Dissolved Sulfur Species in Mg-S Battery Electrolytes by UV-Vis Spectroscopy

Species	Observed in Electrolyte	Reference
S₈	Yes	researchgate.netdlr.deacs.org
S₆²⁻	Yes	researchgate.netdlr.deacs.org
S₄²⁻	Yes	researchgate.netdlr.deacs.org
S₈²⁻	No	researchgate.netdlr.deacs.org
S₃•⁻	No	researchgate.netdlr.deacs.org

Nuclear Magnetic Resonance (NMR) Spectroscopy, including ²⁵Mg NMR and Solid-State NMR

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for probing the local chemical environment of specific atomic nuclei. For this compound, both ²⁵Mg and ³³S NMR can provide valuable structural information.

²⁵Mg Solid-State NMR: ²⁵Mg is a quadrupolar nucleus with low natural abundance, which makes its NMR study challenging. canada.cahuji.ac.il However, the use of ultra-high magnetic fields has significantly improved the quality of ²⁵Mg solid-state NMR spectra. canada.carsc.orgacs.orgresearchgate.net In the context of Mg-S batteries, NMR has been used to characterize the discharge products. mdpi.com A key finding is that the local environment of magnesium in electrochemically deposited MgS is different from that in chemically synthesized MgS. mdpi.com Specifically, electrodeposited MgS shows tetrahedrally coordinated magnesium, similar to a wurtzite or zinc blende structure, while chemically synthesized MgS typically has octahedrally coordinated magnesium, characteristic of the rock salt structure. mdpi.com This distinction is crucial as the coordination environment can influence the electrochemical properties of the material.

³³S Solid-State NMR: Similar to ²⁵Mg, ³³S is a low-gamma, quadrupolar nucleus with very low natural abundance, making its NMR study difficult. canada.carsc.org High-field NMR has also been beneficial for ³³S studies. rsc.orgresearchgate.netacs.org Solid-state ³³S NMR of inorganic sulfides, including MgS, has been performed, providing information about the local sulfur environment. researchgate.net

¹H NMR: While not directly probing Mg or S, ¹H NMR can be used to study hydrated magnesium compounds and hydroxyl groups that may be present as impurities or surface species on MgS. mdpi.comnih.gov

Table 4: ²⁵Mg NMR Findings for this compound

MgS Sample Type	Magnesium Coordination	Structural Implication	Reference
Electrochemically Deposited (in batteries)	Tetrahedral	Wurtzite/Zinc Blende-like	mdpi.com
Chemically Synthesized	Octahedral	Rock Salt	mdpi.com

Surface and Elemental Characterization

Energy Dispersive X-ray Spectroscopy (EDS/EDAX)

Energy Dispersive X-ray Spectroscopy (EDS or EDAX) is an analytical technique used for the elemental analysis or chemical characterization of a sample. nih.gov It is often coupled with scanning electron microscopy (SEM) or transmission electron microscopy (TEM).

In the study of this compound, EDS is primarily used to:

Confirm Elemental Composition: EDS analysis is routinely used to verify the presence and relative amounts of magnesium and sulfur in synthesized MgS materials. researchgate.netresearchgate.net This is a crucial step to ensure that the desired compound has been formed.

Detect Impurities: The technique can also identify elemental impurities that may be present in the sample. ijrpr.com For example, in the synthesis of MgO nanoparticles from a magnesium sulfate precursor, EDS could detect residual sulfur. ijrpr.com

Analyze Surface Composition: In the context of Mg-S batteries, EDS has been used to analyze the elemental composition of the magnesium anode surface after cycling. encyclopedia.pub This can reveal the presence of sulfur-containing species that have migrated from the cathode and deposited on the anode, a process related to the polysulfide shuttle phenomenon. encyclopedia.pub

Table 5: Applications of EDS in this compound Characterization

Application	Description	Reference
Elemental Verification	Confirms the presence of Mg and S in the sample.	researchgate.netresearchgate.net
Impurity Detection	Identifies unintended elements within the material.	ijrpr.com
Surface Analysis (in batteries)	Analyzes the elemental makeup of electrode surfaces to study phenomena like the polysulfide shuttle.	encyclopedia.pub

Scanning Electron Microscopy (SEM) for Morphology

Scanning Electron Microscopy (SEM) is an indispensable technique for characterizing the surface topography and morphology of this compound (MgS). mdpi.comresearchgate.net By scanning a sample with a focused beam of electrons, SEM produces high-resolution images that reveal detailed information about the size, shape, and surface features of MgS particles and films. mdpi.commdpi.comijettjournal.orgscirp.org This technique is crucial for understanding how synthesis parameters influence the final structure of the material, which in turn affects its properties and potential applications. synsint.com

Research findings have demonstrated that the morphology of MgS is highly dependent on the synthesis method employed. Different techniques yield MgS with distinct structural characteristics, ranging from nanoparticles and thin films to unique nanotubular structures.

Green Synthesis: Methods using plant extracts, such as Hordeum vulgare (barley), have been employed to produce MgS nanoparticles. researchgate.netasianpubs.org SEM analysis of these nanoparticles reveals a variety of morphologies, including spherical, rod-like, and bean-shaped structures. researchgate.netasianpubs.orgjeeng.net The particles often form spherical clusters or aggregates. jeeng.net The size of these green-synthesized nanoparticles typically falls within the 10 to 50 nm range. jeeng.net One study using a Punica granatum extract reported nearly spherical MgS nanoparticles with diameters ranging from 25 to 40 nm, which were bound together in small, layered formations. subu.edu.tr

Mechanochemical Synthesis: This method involves the high-energy ball milling of precursors at ambient temperatures. When used to produce nanocomposites, such as Cu/MgS and Zn/MgS, SEM analysis shows the formation of nanoparticle aggregates. researchgate.net In the synthesis of materials like Mg₂Si, mechanochemical methods can produce powders composed of large aggregates ranging from 50 nm to micron sizes. researchgate.net

Thermal and Vapor-Phase Synthesis: A thermal reaction process has been successfully used to synthesize single-crystal MgS nanotubes for the first time. researchgate.net SEM imaging showed these nanotubes have a square-like cross-section and grow along a specific crystal orientation. researchgate.net This method highlights the potential for creating highly ordered, one-dimensional MgS nanostructures. researchgate.net

Thin Film Deposition: Various deposition techniques are used to create MgS thin films.

Electrochemical Deposition: MgS thin films grown by this method at room temperature consist of fine grains clustered together, forming larger particles uniformly across the substrate surface. researchgate.net Annealing these films can enhance crystallinity and lead to larger particles with more defined structures. researchgate.net

Pulsed Laser Deposition: Thin films produced by this technique can show agglomerations up to 10 µm in size on the surface, with nanometer-sized gaps also visible. researchgate.net

The following tables summarize the observed morphologies of MgS based on different synthesis techniques as documented in research literature.

Table 1: Morphology of MgS Nanoparticles from Green Synthesis

Plant Extract Source	Observed Morphology	Particle Size Range	Reference
Hordeum vulgare	Spherical clusters, rod-shaped, bean-shaped	10 - 50 nm	researchgate.netjeeng.net

Table 2: Morphology of MgS from Various Synthesis Routes

Synthesis Method	Precursors/System	Observed Morphology	Key SEM Findings	Reference
Mechanochemical	Cu₂S, ZnS, PbS, Sb₂S₃ with Mg	Nanocomposites with nanoparticle aggregates	Straightforward, one-step process at room temperature.	researchgate.net
Thermal Reaction	Not specified	Single-crystal nanotubes with square-like cross-sections	First reported synthesis of single-crystal MgS nanotubes.	researchgate.net
Electrochemical Deposition	Not specified	Fine grains clustered into larger particles	Annealing enhances crystallinity and particle size.	researchgate.net
Pulsed Laser Deposition	Not specified	10µm agglomerations with nanometer gaps	Films show uniform morphology.	researchgate.net

Reaction Mechanisms and Chemical Dynamics of Magnesium Sulfide

Formation Mechanisms of Magnesium Sulfide (B99878)

The formation of magnesium sulfide can occur through various pathways, including direct reactions in the gas phase. Understanding these mechanisms is crucial for fields ranging from astrophysics to materials science.

Quantum chemical studies have identified a viable gas-phase pathway for the formation of this compound, which may explain its observed astronomical abundance. mdpi.com The primary reaction involves the magnesium monohydride radical (MgH) and the mercapto radical (SH). mdpi.com

The proposed mechanism is an energetically downhill pathway: SH + MgH → MgS + H₂ mdpi.com

This reaction proceeds without a significant energy barrier, forming an HMgSH intermediate, followed by the exothermic ejection of a hydrogen molecule (H₂). mdpi.comresearchgate.net The presence of a leaving group like H₂ is crucial as it dissipates the excess energy from the exothermic reaction, stabilizing the MgS product. mdpi.com This pathway is considered more favorable than analogous reactions involving oxygen, suggesting that MgS may form more readily than magnesium oxide (MgO) in certain environments. mdpi.comresearchgate.net

Further reactions can lead to the formation of dimers. For instance, the HMgSH intermediate can react with an MgS molecule to produce the cyclic dimer, c-Mg₂S₂, and another hydrogen molecule. mdpi.com These monomers and dimers are considered potential building blocks for larger dust grains and mineral materials observed in space. mdpi.comresearchgate.net

Reaction Pathway	Description	Significance
SH + MgH → MgS + H₂	A barrierless, exothermic reaction forming the MgS monomer. mdpi.com	Considered a primary gas-phase formation mechanism for interstellar MgS. mdpi.comresearchgate.net
HMgSH + MgS → c-Mg₂S₂ + H₂	Reaction of an intermediate with an MgS monomer to form a stable dimer. mdpi.com	Indicates a pathway for the growth of nanoclusters and larger dust grains. mdpi.com

Thermodynamic and kinetic analyses are essential for understanding the feasibility and rate of chemical reactions. For the gas-phase formation of MgS from SH and MgH, the reaction is net exothermic. mdpi.com The initial association of the reactants is barrierless, and the transition state energy is well below that of the starting materials, indicating kinetic favorability. mdpi.com

In the context of electrochemical systems, density functional theory (DFT) calculations are used to study the thermodynamics of polysulfide formation. nih.gov These studies investigate the stability of various magnesium polysulfide clusters (MgₓSᵧ and (MgS)ₙ) in different electrolyte solvents. nih.gov Results indicate that the stability of these clusters, and thus the kinetics of their conversion to the final MgS product, is influenced by the dielectric constant of the solvent. nih.gov For instance, clusters are most stable in solvents with higher dielectric constants, which can delay the transformation to solid MgS, potentially improving battery performance. nih.gov

Kinetic studies on the decomposition of magnesium sulfate (B86663) (MgSO₄) under reducing conditions to form MgO and SO₂ have shown that the choice of reductant significantly affects the reaction rate and mechanism. core.ac.uk While not a direct formation of MgS, these studies highlight the complexity of magnesium-sulfur chemistry, where reaction control can shift between chemical reaction control and diffusion control depending on the reactants and conditions. core.ac.uk

Gas-Phase Reactions Leading to this compound Monomers and Dimers

Electrochemical Reaction Mechanisms in Magnesium-Sulfur Systems

Magnesium-sulfur (Mg-S) batteries are a promising energy storage technology, but their performance is dictated by the complex electrochemical reactions at the sulfur cathode. frontiersin.org These reactions involve the conversion of elemental sulfur to this compound through a series of intermediate steps. frontiersin.orgfrontiersin.org

During the discharge of a Mg-S battery, elemental sulfur (S₈) undergoes a multi-electron redox reaction. rsc.org This process is not a direct conversion to MgS but involves a cascade of reactions forming soluble magnesium polysulfide intermediates (MgSₓ, where x can range from 4 to 8). frontiersin.orgfrontiersin.org

However, the discharge process involves several intricate steps. frontiersin.org Initially, solid S₈ is reduced to long-chain polysulfides (MgSₙ, n=4-8), which are soluble in typical organic electrolytes. frontiersin.orgmdpi.com These long-chain polysulfides are then further reduced to lower-order, short-chain polysulfides. mdpi.comresearchgate.net The final step is the conversion of these short-chain species into solid, insoluble MgS₂ and ultimately MgS. rsc.org In-situ studies using techniques like operando Raman spectroscopy have helped identify these intermediates, such as S₈ⁿ⁻, S₄ⁿ⁻, and S₂ⁿ⁻, confirming the stepwise reduction process. rsc.org

Intermediate Species	State	Formation Stage
MgSₙ (n=4-8)	Soluble in electrolyte	Initial reduction of S₈ (high voltage plateau) frontiersin.orgmdpi.com
MgSₙ (n<4)	Less soluble/insoluble	Reduction of long-chain polysulfides rsc.orgresearchgate.net
MgS	Solid, insoluble	Final discharge product frontiersin.orgrsc.orgrsc.org

The conversion of elemental sulfur to this compound in a Mg-S battery follows a complex, multi-phase pathway. rsc.orgresearchgate.net This process can be broadly categorized into two main stages.

Solid-to-Liquid Phase Reduction: The first stage involves the electrochemical reduction of solid elemental sulfur (S₈) into high-order, long-chain polysulfides (e.g., MgS₈, MgS₆, MgS₄). rsc.org These species are soluble in the electrolyte, leading to their dissolution from the cathode host material. frontiersin.orgresearchgate.net This part of the reaction is generally considered to have faster kinetics. researchgate.net

Liquid-to-Solid Phase Transition: The second stage involves the further reduction of the dissolved long-chain polysulfides into short-chain polysulfides (e.g., MgS₂) and finally into solid, electronically insulating MgS. rsc.orgresearchgate.net This solid-state transition is characterized by sluggish kinetics, which presents a significant challenge for the battery's performance. researchgate.net

This entire sequence is often described as a "consecutive staging pathway". researchgate.net The initial formation and dissolution of long-chain polysulfides are followed by the much slower solid-state transition to the final discharge product. researchgate.net The poor electrochemical activity of the final MgS product makes its re-oxidation during the charging cycle difficult, contributing to capacity fade. encyclopedia.pub

A major challenge in Mg-S batteries is the "polysulfide shuttle" phenomenon. frontiersin.org This process involves the migration of the soluble long-chain polysulfide intermediates (MgSₙ, n=4-8) from the cathode, through the separator, to the magnesium anode. frontiersin.orgfrontiersin.org At the anode, these polysulfides can be chemically and electrochemically reduced, leading to the formation of a passivating layer of insoluble sulfides (like MgS) on the anode surface. frontiersin.orgosti.gov This shuttle mechanism causes several detrimental effects, including the loss of active sulfur material, passivation of the Mg anode, low Coulombic efficiency, and rapid capacity degradation. frontiersin.orgosti.govnih.gov

To address this issue, several mitigation strategies have been developed:

Physical Confinement: Utilizing host materials with porous structures, such as various forms of carbon, to physically trap sulfur and polysulfides within the cathode. mdpi.com

Chemical Adsorption/Chemisorption: Employing materials that have a strong chemical affinity for polysulfides to anchor them to the cathode. frontiersin.orgencyclopedia.pub Nitrogen-doped carbon materials and composites containing metal oxides like TiO₂ have shown the ability to bind polysulfides, suppressing their migration. frontiersin.orgmdpi.com

Catalytic Conversion: Introducing electrocatalysts that accelerate the kinetics of the polysulfide conversion reactions. nih.govxmu.edu.cn Materials like Mo₆S₈ can act as mediators, speeding up the transformation of soluble polysulfides to solid MgS, thereby reducing the concentration of mobile species. nih.gov

Functional Separators and Interlayers: Modifying the separator or adding an interlayer between the cathode and separator. nih.govacs.org These layers can be designed to block polysulfide transport through steric or electrostatic repulsion while still allowing Mg²⁺ ion flow. acs.orgchemrxiv.org Cross-linked ionomer gel separators with tethered anions have been shown to effectively mitigate the shuttle effect. acs.org

Mitigation Strategy	Mechanism	Example Materials
Chemical Adsorption	Strong chemical binding of polysulfides to a host material. frontiersin.org	Nitrogen-doped carbon nanotubes and graphene, TiO₂. frontiersin.orgmdpi.com
Catalytic Conversion	Accelerating the redox kinetics of polysulfides to reduce the concentration of soluble intermediates. nih.gov	Chevrel phase Mo₆S₈. nih.gov
Functional Separators	Blocking polysulfide migration via steric hindrance or electrostatic repulsion. acs.orgchemrxiv.org	Cross-linked ionomer gel separators, Mo₆S₈-modified separators. nih.govacs.org

Mg²⁺ Ion Diffusion and Transport Kinetics in MgS Systems

The diffusion and transport kinetics of magnesium ions (Mg²⁺) within this compound (MgS) systems are critical factors that influence the performance of magnesium-sulfur (Mg-S) batteries. The high charge density of the divalent Mg²⁺ ion leads to strong electrostatic interactions with the host lattice, which can result in sluggish solid-state diffusion kinetics. beilstein-journals.orgpnas.orgpnas.org This is a significant challenge for the development of high-performance Mg-S batteries. beilstein-journals.org

The slow diffusion of Mg²⁺ ions is a primary reason for poor reaction kinetics in Mg-S batteries. mdpi.com In comparison to monovalent lithium ions (Li⁺), the higher charge density of Mg²⁺ leads to stronger interactions and consequently, a higher energy barrier for migration within a solid lattice. pnas.orgmdpi.com This sluggish diffusion can lead to issues such as low rate capabilities and capacity retention. beilstein-journals.org

Several factors influence the diffusion kinetics of Mg²⁺ in MgS systems:

Polysulfide Shuttle Effect: During the discharge process in a Mg-S battery, soluble magnesium polysulfides (MgSₓ, where n can be 4-8) are formed. frontiersin.orgfrontiersin.org These polysulfides can dissolve in the electrolyte and migrate to the magnesium anode, where they can be chemically and electrochemically reduced. frontiersin.orgfrontiersin.org This phenomenon, known as the polysulfide shuttle, leads to the loss of active material and the formation of a passivation layer on the anode surface, which hinders Mg²⁺ transport and negatively impacts battery performance. frontiersin.orgfrontiersin.orgresearchgate.net

Passivation Layer Formation: The reaction between the magnesium anode and the electrolyte or dissolved polysulfides can form a passivation layer. frontiersin.orgacs.org This layer may not be sufficiently conductive to Mg²⁺ ions, thereby impeding their transport and affecting the battery's efficiency and stability. frontiersin.orgacs.org The presence of polysulfides can exacerbate this issue, leading to pitting corrosion on the anode surface. frontiersin.orgfrontiersin.org

Crystallographic Structure: The crystal structure of the host material plays a significant role in ion diffusion. For instance, thiospinels like MgCr₂S₄ have been shown to have lower Mg²⁺ diffusion barriers compared to oxide spinels, facilitating faster ion transport.

Research has focused on various strategies to enhance the diffusion kinetics of Mg²⁺ in MgS systems. These include the development of nanostructured materials to shorten the diffusion pathways and the design of novel electrolytes that can mitigate the polysulfide shuttle effect and prevent the formation of highly resistive passivation layers. beilstein-journals.org

The table below summarizes key findings related to Mg²⁺ ion diffusion and transport kinetics in different material systems relevant to magnesium batteries.

Material System	Diffusion Coefficient (cm²/s)	Key Findings & Implications
Titanium Disulfide (TiS₂)	10⁻¹⁵ to 10⁻¹⁹	The chemical diffusion coefficient of the entire cell was determined using galvanostatic intermittent titration. researchgate.net
Metal Oxides	2.1 × 10⁻⁸ to 1.5 × 10⁻¹⁰	The diffusion coefficient is significantly higher than in many other Mg²⁺-intercalation materials, indicating faster charge transfer kinetics. pnas.org
VS₄@MQD	-	Decreased diffusion energy barriers (0.26 eV for Mg²⁺) suggest accelerated diffusion and reaction kinetics. researchgate.netnih.gov

Role of Metastable Phases (e.g., Zinc Blende MgS) in Battery Reversibility

Studies have shown that the final discharge product in Mg-S batteries is often the metastable zinc blende MgS, not the thermodynamically stable rock salt phase. researchgate.netacs.orgcapes.gov.brrsc.org This is a critical finding because the rock salt phase of MgS is electrochemically inert, meaning it does not readily participate in the reverse reaction during charging. mdpi.comresearchgate.net In contrast, the metastable zinc blende MgS is electrochemically active and allows for the reversible transformation back to sulfur and magnesium ions upon charging. mdpi.comresearchgate.net

The formation of this metastable phase is influenced by the electrolyte composition. For example, the use of a sulfone-based magnesium electrolyte has been shown to favor the formation of zinc blende MgS. researchgate.netrsc.org Operando Raman spectroscopy and X-ray absorption near-edge structure (XANES) studies have confirmed the presence of nanocrystalline zinc blende MgS at the end of the discharge process. rsc.org

The reversibility of the Mg-S system is closely tied to the ability to reform sulfur from MgS during the charging cycle. The presence of the electrochemically active zinc blende phase is what makes this conversion possible. researchgate.netcapes.gov.br Without the formation of this metastable phase, the battery would suffer from poor reversibility and rapid capacity fade, as the inert rock salt MgS would accumulate at the cathode. mdpi.com

The table below summarizes the key properties and roles of the different MgS phases in the context of Mg-S battery reversibility.

MgS Phase	Crystal Structure	Electrochemical Activity	Role in Battery Reversibility
Rock Salt	Stable	Inert	Hinders reversibility due to its electrochemical inactivity. mdpi.comresearchgate.net
Zinc Blende	Metastable	Active	Enables reversible cycling by allowing the conversion of MgS back to sulfur. mdpi.comresearchgate.netcapes.gov.br

Interfacial and Surface Chemistry of Magnesium Sulfide Systems

Reactivity of Magnesium Sulfide (B99878) with Ambient Conditions

Magnesium sulfide is a reactive substance, particularly when exposed to atmospheric conditions. aip.orggoogle.comchemos.de Its surface chemistry is readily altered by oxidation, hydration, and interaction with carbon dioxide.

When exposed to air, MgS surfaces undergo spontaneous oxidation. scirp.org This process leads to the formation of magnesium sulfate (B86663) (MgSO₄). aip.org The presence of moisture in the air facilitates hydration, resulting in the formation of magnesium hydroxide (B78521) (Mg(OH)₂). aip.orggoogle.com The oxidation of sulfide minerals is a well-documented phenomenon, and in the case of MgS, it can be influenced by factors such as humidity and the presence of other atmospheric gases. epa.govjournalssystem.com The oxidation process can alter the surface from a hydrophobic sulfide layer to a more hydrophilic one composed of sulfate and hydroxyl species. jst.go.jp

The reactivity of MgS with water is a critical consideration. The compound is known to be unstable in the presence of moisture, leading to decomposition and the formation of magnesium hydroxide. google.com This reactivity is a significant challenge in the handling and application of MgS-based materials, necessitating controlled, inert environments for synthesis and processing to prevent surface contamination. aip.org

Exposure of this compound to carbon dioxide (CO₂) can lead to the formation of magnesium carbonate (MgCO₃) on its surface. aip.org This reaction is part of a broader field of study known as mineral carbonation, where metal oxides and silicates react with CO₂ to form stable carbonates. researchgate.netipcc.ch The formation of magnesium carbonate from CO₂ can be influenced by temperature and the presence of water. researchgate.netresearchgate.net For instance, at elevated temperatures, the reaction between CO₂ and magnesium-containing minerals can be accelerated. researchgate.net The process can also involve the formation of intermediate species like basic magnesium carbonate. rsc.org This reactivity with CO₂ is another factor that can alter the surface chemistry and properties of MgS.

Oxidation and Hydration of this compound Surfaces

Surface Passivation Mechanisms on Magnesium Electrodes in Sulfide Environments

In the context of magnesium-sulfur batteries, the magnesium metal anode is susceptible to passivation when it comes into contact with dissolved sulfur species, primarily polysulfides (MgSₓ), in the electrolyte. researchgate.netacs.orgacs.org This passivation is a major contributor to the poor reversibility and high overpotentials observed in Mg-S batteries. acs.orgfrontiersin.orgfrontiersin.org

The primary passivating species is believed to be this compound (MgS), which forms a layer on the anode surface. researchgate.netacs.orgacs.org This MgS layer is an electronic insulator and has a low diffusion rate for Mg²⁺ ions, which impedes the electrochemical reactions of magnesium stripping and plating. acs.org The formation of this passivation layer is a complex process influenced by the concentration and chain length of the dissolved polysulfides. acs.org Shorter-chain polysulfides appear to react more readily with the magnesium electrode to form the passivating film. acs.org

The following table summarizes key findings related to the passivation of magnesium anodes in sulfide environments.

Observation	Primary Passivating Species	Effect on Performance	Influencing Factors	Reference
Formation of a passivating layer on the Mg anode.	This compound (MgS)	Increased reduction overpotential, poor reversibility.	Dissolved polysulfides, electrolyte composition.	researchgate.netacs.orgacs.org
Passivation layer is an electronic insulator with low Mg²⁺ diffusion.	This compound (MgS)	Impedes Mg stripping and plating.	Properties of MgS.	acs.org
Shorter-chain polysulfides are more reactive in forming the passivation layer.	This compound (MgS)	Mediates the rate of film formation.	Polysulfide chain length.	acs.org
Passivation layer can be removed oxidatively but reforms upon reduction.	This compound (MgS)	Contributes to cycling inefficiency.	Electrochemical conditions.	acs.org
Joint corrosion by chlorides and sulfides can lead to a less resistive passivation layer.	Complex layer including MgS, MgCl₂, MgO, MgF₂	Reduced interfacial resistance.	Electrolyte additives (chlorides).	conicet.gov.arresearchgate.net

Cathode-Electrolyte Interphase Formation and Evolution

The interface between the cathode and the electrolyte, known as the cathode-electrolyte interphase (CEI), plays a crucial role in the performance of magnesium-sulfur batteries. acs.org The CEI is formed by the reaction of electrolyte components with the cathode surface and the sulfur species present. researchgate.net In Mg-S batteries, the electrochemical processes at the cathode involve the transformation of elemental sulfur (S₈) through various soluble magnesium polysulfides (MgSₓ) to the final discharge product, MgS. mdpi.comrsc.org

The formation of the CEI is a dynamic process that evolves during battery cycling. rsc.org The composition and properties of the CEI are influenced by the electrolyte formulation. mdpi.com For instance, the use of non-nucleophilic electrolytes is crucial to prevent side reactions with the electrophilic sulfur cathode. frontiersin.orgmdpi.com The CEI can contain various species, including reaction products from the electrolyte solvent and salt, as well as the sulfur and polysulfide species themselves. researchgate.net

The stability and properties of the CEI are critical for efficient charge transfer and to prevent the loss of active material from the cathode. rsc.org A well-formed CEI should allow for the efficient transport of Mg²⁺ ions while preventing the dissolution and shuttling of polysulfides to the anode, which is a major cause of capacity fade. acs.orgmdpi.com The binding affinity of the sulfur and polysulfide species to the cathode host material is a key factor in maintaining a stable CEI. rsc.org

Surface Modification Strategies for this compound Materials

To address the challenges associated with the inherent reactivity and interfacial instability of this compound and related materials in battery applications, various surface modification strategies have been explored. mdpi.comencyclopedia.pub These strategies aim to improve the electrochemical performance by enhancing conductivity, preventing polysulfide dissolution, and mitigating anode passivation.

One common approach is the use of carbon-based host materials for the sulfur cathode. a-star.edu.sg Porous carbon materials offer high electronic conductivity and a large surface area, which can effectively trap polysulfides and improve the utilization of the active material. a-star.edu.sg

Surface coatings on the cathode or the use of interlayers between the cathode and the separator are another effective strategy. mdpi.com These layers can act as a physical barrier to prevent the transport of dissolved polysulfides to the anode. mdpi.com

For the magnesium anode, surface modification aims to create a stable artificial solid electrolyte interphase (SEI) that is conductive to Mg²⁺ ions but prevents direct contact between the magnesium metal and the corrosive electrolyte. a-star.edu.sg This can involve the application of protective coatings or the in-situ formation of a favorable interphase through electrolyte additives. a-star.edu.sgnih.gov

Nanostructuring of materials is another important strategy. mdpi.com Reducing the particle size of Mg-based materials to the nanoscale can significantly enhance their surface energy and improve reaction kinetics. mdpi.com

The table below outlines some surface modification strategies and their intended effects.

Strategy	Target Component	Intended Effect	Reference
Carbon Host Materials	Sulfur Cathode	Improve electronic conductivity, trap polysulfides.	a-star.edu.sg
Surface Coatings/Interlayers	Cathode/Separator	Block polysulfide transport to the anode.	mdpi.com
Artificial SEI Formation	Magnesium Anode	Prevent anode passivation, enable stable Mg²⁺ transport.	a-star.edu.sgnih.gov
Nanocrystallization	Mg-based materials	Enhance surface energy and reaction kinetics.	mdpi.com
Surface Catalytic Treatment	Mg-based materials	Create active sites for improved reaction kinetics.	mdpi.comencyclopedia.pub

Applications of Magnesium Sulfide in Advanced Materials Research

Optoelectronic Materials Research

The intrinsic properties of magnesium sulfide (B99878), particularly its wide band gap, position it as a material of interest for several optoelectronic applications. mdpi.com Research has focused on its utility in light-emitting devices, ultraviolet optics, and as a critical component in quantum-level electronic structures.

Blue-Light Emitting Devices and Electroluminescent Thin Films

Magnesium sulfide is considered a valuable material for the development of blue-light emitting diodes (LEDs) and thin-film electroluminescent (TFEL) devices. scirp.orgmdpi.com Its large band gap is a key characteristic that enables the emission of light in the blue spectrum. scirp.org

In the context of TFEL devices, phosphors based on alkaline earth sulfides, including this compound, are utilized. scispace.com These devices operate with a thin film electroluminescent laminar stack that incorporates a phosphor layer. The composition of this layer can be represented by the formula MIIS:D,H,F, where MII can be magnesium, S is sulfur, and D, H, and F represent various dopants and co-dopants that can be adjusted to achieve specific chromaticity, including deep blue. scispace.com The preparation of this compound thin films through techniques like spray pyrolysis has been explored to create materials with high transmittance and low reflectance, properties suitable for these applications. researchgate.net

Theoretical and experimental studies have investigated the band gap of different structural phases of MgS. For instance, the zinc-blende (zb) phase of MgS has a calculated direct band gap of around 4.43 eV, which aligns with experimental values and underscores its suitability for blue-light applications. mdpi.com The rocksalt structure, which is the most stable phase, also possesses a large, albeit indirect, band gap. scirp.org Thin films of MgS have been successfully deposited with wide band gap energies, such as 3.85eV, further supporting their potential for use in blue-emitters. iiste.org

Ultraviolet Wavelength Optics and Photodetectors

The wide band gap of this compound also makes it a prime candidate for applications in ultraviolet (UV) optics and for the fabrication of solar-blind UV photodetectors. mdpi.comresearchgate.net These detectors are designed to be highly sensitive to UV radiation while remaining unresponsive to visible and infrared light, a critical feature for applications that need to filter out solar radiation. researchgate.netoptica.org

Research has demonstrated the fabrication of Au/MgS/n+-GaAs (100) Schottky-barrier photodiodes. researchgate.net These devices exhibit a sharp photoresponse cutoff, for example at 235 nm, with a significant rejection of longer wavelengths, making them highly effective for solar-blind UV detection. researchgate.net The rocksalt phase of MgS, grown as a thin film on a gallium arsenide (GaAs) substrate, has been shown to be particularly effective for these photodiodes. researchgate.net

The principle behind these detectors lies in the material's ability to absorb high-energy UV photons while being transparent to lower-energy visible light photons. The performance of such photodetectors is often characterized by their quantum efficiency, which is the ratio of collected charge carriers to incident photons. For instance, a fabricated MgS-based photodiode showed a peak response in the deep UV region. researchgate.net

Parameter	Value	Reference
Photodiode Structure	Au/MgS/n⁺-GaAs (100)	researchgate.net
Photoresponse Cutoff	235 nm	researchgate.net
Rejection at 400 nm	> 3 orders of magnitude	researchgate.net
Rejection at 500 nm	> 5 orders of magnitude	researchgate.net
MgS Crystal Structure	Rocksalt	researchgate.net
Substrate	GaAs (100)	researchgate.net

Quantum Well Structures and Barrier Materials

This compound serves as an excellent barrier material in quantum well structures. mdpi.comresearchgate.net Quantum wells are nanoscale structures that confine charge carriers (electrons and holes) in one dimension, leading to quantized energy levels. The effectiveness of a quantum well device relies on the energy barrier created by the surrounding materials.

The wide band gap of MgS provides a significant potential barrier, which is essential for the confinement of charge carriers within the quantum well. This property is utilized in heterostructures where thin layers of a lower band gap semiconductor are sandwiched between layers of MgS. For example, self-assembled cadmium selenide (B1212193) (CdSe) quantum dots have been grown within MgS barriers. semanticscholar.org

The zinc-blende phase of MgS is particularly noted for its use in these structures due to its lattice matching with common substrates like gallium arsenide (GaAs) and zinc selenide (ZnSe). mdpi.com This compatibility allows for the epitaxial growth of high-quality crystalline structures with sharp interfaces, which is crucial for the performance of quantum well devices. These structures are fundamental components in advanced optoelectronic devices, including high-performance lasers and photodetectors.

Anti-Reflection Coatings and Photonic Applications

While magnesium fluoride (B91410) (MgF₂) is more commonly cited for anti-reflection (AR) coatings, the broader family of sulfide and fluoride materials is significant in photonics. edmundoptics.comipme.rurp-photonics.commeetoptics.com AR coatings are crucial for minimizing reflection and maximizing light transmission in optical systems. edmundoptics.com These coatings work by creating destructive interference for reflected light waves. edmundoptics.com

In some advanced coating designs, multiple layers of different materials are used to achieve broadband anti-reflection. For instance, a double-layer antireflection coating of magnesium fluoride (MgF₂) and zinc sulfide (ZnS) has been studied for its effectiveness on solar cells. ipme.ru This highlights the use of sulfide compounds in conjunction with fluorides to optimize optical performance. Materials like MgS, with their specific refractive indices, can be considered in the design of multilayer photonic devices and coatings. iiste.org The high refractive index of MgS thin films, reported to be in the range of 1.56-2.51, along with their optical clarity, makes them potentially useful for such applications. iiste.org

Energy Storage Research: Magnesium-Sulfur Batteries

Magnesium-sulfur (Mg-S) batteries are a promising next-generation energy storage technology due to the high theoretical energy density, the natural abundance of magnesium and sulfur, and improved safety compared to lithium-ion batteries. researchgate.netmdpi.comfrontiersin.org However, the practical application of Mg-S batteries faces significant challenges, including the polysulfide shuttle effect, slow reaction kinetics, and passivation of the magnesium anode. researchgate.netfrontiersin.org

Cathode Material Design and Optimization for Mg-S Batteries

The performance of Mg-S batteries is heavily dependent on the design and optimization of the sulfur cathode. mdpi.com The electrochemical reaction in an Mg-S battery involves the conversion of sulfur (S₈) to this compound (MgS) during discharge and the reverse process during charging. a-star.edu.sg

A major hurdle in Mg-S battery development is the "polysulfide shuttle," where soluble magnesium polysulfide intermediates (MgSₓ) dissolve into the electrolyte and migrate to the anode, leading to loss of active material and capacity fading. mdpi.comfrontiersin.org To address this, research has focused on developing advanced cathode architectures. These include:

Host Materials: Incorporating sulfur into various conductive host materials to physically and chemically confine the polysulfides. Mesoporous and microporous carbons, aerogels, and nitrogen-doped carbon nanocomposites are being explored. researchgate.netfrontiersin.org

Covalent Bonding: Creating covalent bonds between sulfur and host materials to reduce the mobility of polysulfide species. a-star.edu.sg

Protective Interlayers: Placing a coating or interlayer between the cathode and the electrolyte to block the transport of polysulfides. mdpi.com

The discharge process in Mg-S batteries is complex, involving multiple steps from S₈ to MgS. mdpi.com Interestingly, studies have found that the final discharge product can be a metastable zinc-blende phase of MgS, rather than the most stable rocksalt phase, which may play a role in the battery's reversibility. researchgate.net

Optimization strategies also involve the electrolyte composition. The use of non-nucleophilic electrolytes is crucial to prevent side reactions with the electrophilic sulfur cathode. mdpi.com Researchers have developed electrolytes that show good compatibility with sulfur cathodes and have achieved initial discharge capacities of several hundred mAh g⁻¹. frontiersin.org

Challenge in Mg-S Batteries	Cathode Design Strategy	Reference
Polysulfide Shuttle	Confinement in porous carbon hosts	researchgate.net
Polysulfide Shuttle	Nitrogen-doped carbon nanocomposites to adsorb polysulfides	frontiersin.org
Polysulfide Shuttle	Covalently bonding sulfur to host materials	a-star.edu.sg
Polysulfide Shuttle	Using protective interlayers or coated separators	researchgate.netmdpi.com
Slow Reaction Kinetics	Optimization of electrolyte composition	mdpi.comfrontiersin.org
Active Material Loss	Designing cathodes with high sulfur loading and retention	frontiersin.org

Despite promising research, challenges such as high overpotentials, self-discharge, and significant capacity fading still need to be overcome for the practical realization of Mg-S batteries. researchgate.net

Electrolyte Development and Compatibility in Mg-S Batteries

The electrolyte is a critical component that dictates the performance of Mg-S batteries. researchgate.net An ideal electrolyte must facilitate the reversible plating and stripping of magnesium at the anode while being compatible with the sulfur cathode. mdpi.comucl.ac.uk Electrolytes are broadly classified as non-nucleophilic and nucleophilic. mdpi.com Common magnesium-ion battery electrolytes are often nucleophilic and cannot support the reversible redox reactions required in an Mg-S system. mdpi.com Therefore, research has focused heavily on developing suitable non-nucleophilic electrolytes. frontiersin.org

A significant breakthrough was the development of a non-nucleophilic complex electrolyte, [Mg₂Cl₃·6THF]⁺[HMDSAlCl₃]⁻, created by incorporating the Lewis acid AlCl₃ into a hexamethyldisilazide magnesium chloride (HMDSMgCl) solution. frontiersin.org This formulation demonstrated chemical compatibility with a sulfur/carbon black cathode and achieved a coulombic efficiency of 90% for Mg stripping-plating. frontiersin.org Another approach involves using electrolyte additives to improve performance. For instance, Yttrium chloride (YCl₃) has been used as an additive, which successfully reduced the polarization voltage and achieved a high coulombic efficiency of 98.7%. nih.gov This Y-based electrolyte also showed high anodic stability up to 3.0 V. nih.gov

Researchers have also explored various solvent systems. Early studies with electrolytes based on diglyme (B29089) and tetraglyme (B29129) showed initial discharge capacities of 250 and 550 mAh g⁻¹, respectively, but suffered from poor capacity retention. mdpi.com The addition of an ionic liquid, N-methyl-N-butylpiperidinium bis(trifluoromethanesulfonyl)imide (PP₁₄TFSI), as a cosolvent in a tetraglyme solution initially boosted the capacity to around 800 mAh g⁻¹, but it quickly faded. mdpi.com The development of gel polymer electrolytes (GPEs) is a promising direction to suppress polysulfide dissolution and self-discharge, although residual solvents can still affect stability. frontiersin.org

Table 1: Performance of Selected Electrolyte Systems in Mg-S Batteries

Electrolyte System	Key Features	Initial Discharge Capacity (mAh g⁻¹)	Coulombic Efficiency (%)	Reference
(HMDS)₂Mg-based diglyme	Base electrolyte system	250	Low retention	mdpi.com
(HMDS)₂Mg-based tetraglyme	Base electrolyte system	550	Low retention	mdpi.com
Tetraglyme/PP₁₄TFSI	Ionic liquid cosolvent	~800	Significant fade after 1st cycle	mdpi.com
[Mg₂Cl₃·6THF]⁺[HMDSAlCl₃]⁻	Non-nucleophilic complex	-	90 (for Mg plating/stripping)	frontiersin.org
YCl₃ additive in PYR₁₄TFSI	Inorganic salt additive	>1000 (with MgPS cathode)	98.7	nih.gov

Anode Interface Engineering in Mg-S Batteries

The magnesium metal anode in Mg-S batteries is prone to forming passivation layers from reactions with the electrolyte or dissolved polysulfides. frontiersin.orgresearchgate.net This layer can hinder the transfer of Mg²⁺ ions, leading to high impedance and poor battery performance. researchgate.net Consequently, engineering the anode-electrolyte interface, often by creating a stable solid electrolyte interphase (SEI), is crucial for improving cycling stability. frontiersin.org

One strategy involves using electrolyte additives to form a protective SEI in-situ. A study introduced tetrabutylammonium (B224687) bromide (TBABr) to a chlorine-free Mg(TFSI)₂-based electrolyte. researchgate.net This led to the formation of a robust, bromide-containing SEI on the anode, which extended the cycle life of Mg//Mg symmetric cells. researchgate.net

Another approach is the application of an artificial SEI (a-SEI) layer onto the magnesium foil before cell assembly. nih.govacs.org Researchers have investigated ionomers like Aquivion and polymers such as polyacrylonitrile (B21495) (PAN) to create a flexible and ionically conductive protective coating. nih.govacs.org In prolonged cycling tests, Mg-S cells with these coated anodes showed significantly improved discharge capacities after 150 cycles compared to cells with a pristine magnesium anode (e.g., 201 mAh/g for Mg-Aquivion/PVDF vs. 69 mAh/g for pristine Mg). nih.govacs.org The enhanced coulombic efficiency indicated that these layers successfully suppressed parasitic reactions at the anode surface. nih.govacs.org However, finding an a-SEI material with high ionic conductivity and a low Mg²⁺ migration barrier remains a key challenge. frontiersin.org

Functional Separators and Interlayers in Mg-S Batteries

The "shuttle effect," where soluble magnesium polysulfide intermediates dissolve in the electrolyte and migrate between the electrodes, is a major cause of capacity fade and low coulombic efficiency in Mg-S batteries. researchgate.netnih.gov To address this, researchers have developed functional separators and interlayers that can trap polysulfides and facilitate their conversion. researchgate.netmdpi.com

A functional separator modified with Chevrel phase Molybdenum sulfide (Mo₆S₈) has shown great promise. researchgate.netnih.gov Both experimental results and density functional theory (DFT) calculations revealed that the Mo₆S₈ layer has a strong adsorption capability for polysulfides and acts as a catalyst to accelerate their conversion kinetics. nih.gov A cell using this functional separator delivered a high initial specific energy density of 942.9 mAh g⁻¹ and maintained a coulombic efficiency of 96% over 200 cycles at 0.2 C. nih.gov

Another effective approach involves coating a standard polypropylene (B1209903) separator with a bifunctional layer of copper phosphide (B1233454) (Cu₃P) confined in a carbon matrix. acs.org This layer physically and chemically adsorbs polysulfides, effectively restraining the shuttle effect and improving the reversibility of the cell reactions. acs.org Mg-S cells equipped with the Cu₃P-modified separator achieved a long cycle life of up to 500 cycles at 0.5 C and demonstrated good rate capability. acs.org Similarly, placing an interlayer, such as one made of copper foam, between the cathode and the separator can boost charge-discharge kinetics by promoting reversible reactions. mdpi.com

Catalytic Research

Photocatalytic Degradation Applications of this compound Nanoparticles

This compound nanoparticles (MgS NPs) have demonstrated potential as effective photocatalysts for environmental remediation. jeeng.netjeeng.net In a study investigating the green synthesis of MgS NPs using Hordeum vulgare (barley) leaf extract, the resulting nanoparticles were effective in degrading organic dyes under UV light. jeeng.net

The photocatalytic activity was tested against Rhodamine B (RhB), a common textile dye pollutant. The results showed that the degradation efficiency was dependent on the catalyst concentration. jeeng.netresearchgate.net Specifically, 40 mg of the synthesized MgS NPs achieved 95% degradation of the RhB dye, highlighting their potential for treating textile wastewater. jeeng.netjeeng.net The mechanism involves the nanoparticles absorbing light energy, which generates electron-hole pairs that produce reactive oxygen species to break down the dye molecules. researchgate.net

Table 2: Photocatalytic Degradation of Rhodamine B Dye using MgS Nanoparticles

Catalyst	Catalyst Concentration	Dye Degradation (%)	Reference
MgS NP	10 mg	20%	researchgate.net
MgS NP	20 mg	50%	researchgate.net
MgS NP	30 mg	70%	researchgate.net
MgS NP	40 mg	95%	jeeng.netresearchgate.net

Space Science and Astromaterials Research

Simulation of Solar-Ion Space Weathering on Sulfide Minerals

This compound, in its mineral form niningerite, is of significant interest in planetary science. aip.orgaip.org Data from the MESSENGER spacecraft mission to Mercury revealed a strong correlation between surface regions high in sulfur and those with enhanced signatures of magnesium and calcium. aip.orgaip.org This suggests the presence of iron-free sulfides like MgS on Mercury's surface, a departure from the iron-bearing sulfides commonly found on Earth, the Moon, and Mars. aip.orgaip.org

To understand how the surface of Mercury evolves, scientists conduct laboratory simulations of space weathering, a process driven by factors like solar ion irradiation. aip.orgfrontiersin.org In these experiments, high-purity synthesized MgS is exposed to solar-wind-type ion species. aip.orgaip.org The effects of this simulated space weathering are then analyzed using techniques like X-ray Photoelectron Spectroscopy (XPS) to study changes in the near-surface composition of the mineral. aip.org These studies investigate phenomena such as the preferential loss of sulfur and the potential formation of metallic layers, which can alter the spectral properties of the planetary surface observed by telescopes and spacecraft. aip.orgaip.org

This compound Grains in Protoplanetary Disks and Dust Formation

This compound (MgS) plays a significant role in the chemical evolution of galaxies and the formation of planetary systems. It is found in the circumstellar envelopes of carbon-rich evolved stars and is a component of dust grains in protoplanetary disks. mdpi.comoma.be The formation of MgS is believed to occur either directly on dust grains or through gas-phase reactions following the shock-induced sputtering of grain cores. oup.com

Once formed, MgS monomers can lead to the creation of dimers and larger nanoclusters. mdpi.comnih.gov These clusters are considered the fundamental building blocks for larger dust grains and mineral-based materials that are prevalent in protoplanetary disks, which eventually give rise to rocky celestial bodies. mdpi.comnih.gov

The infrared spectrum of nanosized MgS grains, which are thought to be the source of the 30 µm emission feature from carbon-rich evolved objects, shows characteristic peaks that depend on the shape of the grains. researchgate.net For instance, cubic MgS grains exhibit a primary absorption peak at 311 cm⁻¹ (32.1 µm). researchgate.net

Table 1: Key Reactions and Observations of MgS in Protoplanetary Disks

Category	Finding	Significance
Formation Pathway	The reaction SH + MgH -> MgS + H₂ is an energetically downhill pathway. mdpi.comnih.gov	Provides a viable gas-phase mechanism for MgS formation, previously unconfirmed. mdpi.com
Abundance	The formation of MgS is energetically more favorable than that of MgO. mdpi.comnih.gov	Suggests MgS may be more abundant than MgO, aligning with astronomical observations. mdpi.comnih.gov
Dust Formation	MgS monomers can form dimers and larger nanoclusters. mdpi.comnih.gov	These clusters act as seeds for larger dust grains and mineral-based materials in protoplanetary disks. mdpi.comnih.gov
Stellar Environments	MgS precipitation on SiC seeds is common in non-metal-poor carbon stars. arxiv.orgaanda.org	Highlights the role of MgS in the dust composition of specific stellar types. arxiv.orgaanda.org
Spectral Signature	Nanosized cubic MgS grains show a characteristic absorption peak at 311 cm⁻¹ (32.1 µm). researchgate.net	This feature helps in the astronomical detection and characterization of MgS dust. researchgate.net

Advanced Sensor Development utilizing this compound

This compound (MgS) is being explored for its potential in various advanced sensor applications, primarily due to its semiconducting and optical properties. imarcgroup.comresearchgate.net Research has indicated its utility in the fabrication of components for sensors. samaterials.com

One area of interest is in the development of gas sensors. For instance, metal-organic frameworks (MOFs) incorporating magnesium (Mg-MOFs) have shown promise for monitoring toxic gases. mdpi.comresearchgate.net These Mg-MOF-based sensors have demonstrated good crystallinity, high thermal stability, and large surface areas, which are all advantageous for gas sensing applications. mdpi.comresearchgate.net Studies on these sensors revealed effective sensing performance at an optimal operating temperature of 200 °C, with a notable response to gases like nitrogen dioxide (NO₂). mdpi.com The pore size and volume of the Mg-MOFs were found to be critical factors influencing the kinetic properties of the sensors, with larger pores leading to shorter response and recovery times. mdpi.comresearchgate.net

In addition to gas sensors, MgS is considered a candidate material for optical sensors. researchgate.net The Modified Gerchberg-Saxton (MGS) algorithm, a wavefront-sensing method, can transform a focal plane into a wavefront sensor using intensity images from a point source, which has applications in optical systems. sae.org While not directly about MgS, this highlights the advancements in optical sensing technology where materials like MgS could be integrated. Furthermore, the development of ultra-low power optical sensors for gases like hydrocarbons and carbon dioxide is an expanding field where advanced materials are crucial. mgs-technology.com

Table 2: Performance of Mg-MOF Gas Sensors

Sensor Type	Target Gas	Operating Temperature (°C)	Key Finding
Mg-MOFs-I	NO₂, O₂, H₂S, H₂, C₆H₆	200	Showed a stronger response to NO₂ compared to other tested gases. mdpi.com
Mg-MOFs-II	NO₂, O₂, H₂S, H₂, C₆H₆	200	Exhibited better overall sensing performance and faster response/recovery times due to larger pore size. mdpi.com

Magnetic and Magneto-Optical Device Research

This compound (MgS) is a non-magnetic semiconductor in its pure form. upubscience.com However, its properties can be significantly altered through doping, making it a material of interest for research in magnetic and magneto-optical devices, particularly in the field of spintronics. osti.govresearchgate.net Spintronics aims to utilize the spin of electrons, in addition to their charge, for information processing.

Research has shown that doping MgS with certain transition metals can induce half-metallic ferromagnetic behavior. researchgate.net This means that for one spin direction, the material behaves like a metal, while for the opposite spin, it acts as a semiconductor or insulator. This property is highly desirable for spintronic applications as it can lead to 100% spin polarization. researchgate.net For example, introducing transition metals like titanium (Ti), vanadium (V), chromium (Cr), cobalt (Co), and nickel (Ni) into MgS has been shown to induce this half-metallic characteristic. researchgate.net

The magnetic properties of doped MgS can also be influenced by external factors like strain. In studies of magnesium-doped tungsten disulfide (WS₂) monolayers, applying strain was found to change the material from a semiconductor to a half-metallic material. osti.gov The magnetic moment of the system was also significantly affected by the strain, highlighting the tunability of these magnetic properties. osti.gov The interaction between the electronic states of magnesium, the transition metal, and sulfur is responsible for these effects. osti.gov

Furthermore, first-principles calculations have been used to investigate the effects of doping on the magnetic properties of various materials. For example, doping a sodium bromide (NaBr) monolayer with magnesium was found to induce significant magnetism, resulting in a magnetic semiconductor. rsc.org These theoretical studies are crucial for predicting and understanding the magnetic behavior of new material combinations. osti.govrsc.org

Table 3: Magnetic Properties of Doped MgS and Related Materials

Material System	Dopant	Induced Property	Potential Application
MgS	Ti, V, Cr, Co, Ni	Half-metallic ferromagnetism researchgate.net	Spintronics researchgate.net
WS₂ monolayer	Mg	Strain-tunable magnetic moment osti.gov	Spintronics osti.gov
NaBr monolayer	Mg	Magnetic semiconductor rsc.org	Spintronic materials rsc.org

Table of Compounds Mentioned

Compound Name	Chemical Formula
This compound	MgS
Magnesium oxide	MgO
Mercapto radical	SH
Magnesium monohydride	MgH
Silicon carbide	SiC
Nitrogen dioxide	NO₂
Oxygen	O₂
Hydrogen sulfide	H₂S
Hydrogen	H₂
Benzene	C₆H₆
Tungsten disulfide	WS₂
Sodium bromide	NaBr
Titanium	Ti
Vanadium	V
Chromium	Cr
Cobalt	Co
Nickel	Ni

Emerging Research Directions and Future Perspectives

Integration of Experimental and Theoretical Approaches in MgS Research

A synergistic approach that combines experimental investigations with theoretical modeling is crucial for accelerating the development of MgS-based systems. frontiersin.orgfrontiersin.org This integration provides deeper insights into the fundamental mechanisms governing the performance and degradation of MgS materials. frontiersin.orgfrontiersin.org

Theoretical methods, such as Density Functional Theory (DFT), are employed to predict the electronic and structural properties of MgS and related polysulfides. researchgate.net For instance, DFT calculations can help to understand the binding energies of different polysulfide species on various host materials, which is critical for mitigating the polysulfide shuttle effect in magnesium-sulfur (Mg-S) batteries. researchgate.net

Experimental techniques, such as temperature-programmed desorption (TPD), can then be used to validate these theoretical predictions. nih.gov By correlating molecular desorption temperatures with calculated binding energies, researchers can gain a quantitative understanding of gas-surface interactions and reaction mechanisms on MgS-related surfaces. nih.gov This combined approach has been successfully used to investigate reaction mechanisms on transition-metal oxide surfaces and can be reliably applied to MgS systems to create accurate surface chemistry information. nih.gov

This integrated framework allows for a more rational design of materials and systems. For example, theoretical modeling can screen potential candidate materials for cathodes or separators in Mg-S batteries, while experimental work can confirm their performance and provide feedback for further model refinement. frontiersin.orgfrontiersin.org The collaboration between experimentalists and theorists is essential for tackling the complex challenges associated with Mg-S systems and for paving the way for the design of advanced materials with tailored properties. nih.govarxiv.org

Multi-Scale Modeling and Simulation for Magnesium Sulfide (B99878) Systems

To fully understand and predict the behavior of MgS-based systems, it is essential to employ multi-scale modeling and simulation techniques. sogang.ac.krresearchgate.net These approaches bridge the gap between atomic-level phenomena and macroscopic device performance by integrating models at different length and time scales. researchgate.netdlr.de

At the atomic scale, molecular dynamics (MD) simulations can provide insights into the fundamental interactions between Mg ions, sulfide species, and electrolyte components. osti.gov These simulations are crucial for understanding the initial stages of nucleation and growth of MgS, as well as the dynamics of polysulfide dissolution and transport. dlr.de

At the mesoscale, phase-field models and other continuum-level simulations can be used to describe the evolution of microstructure and morphology. sogang.ac.kr For example, a pseudo-2D continuum model can be used to analyze the degradation behavior during the cycling of Mg-S batteries, with a particular focus on the redistribution of active sulfur and its effect on long-term stability. dlr.de Such models can simulate charge and discharge curves and provide detailed investigations into how material properties influence degradation mechanisms. researchgate.netdlr.de

By coupling these different scales, researchers can develop a comprehensive understanding of the complex processes occurring in MgS systems. osti.gov This integrated modeling framework is invaluable for predicting battery performance and lifetime, as well as for designing new materials and device architectures with improved properties. researchgate.netdlr.de For instance, multi-scale modeling can help in the design of cathode structures with improved sulfur loading and in the optimization of electrolyte compositions to minimize the polysulfide shuttle effect. dlr.de

Table 1: Examples of Multi-Scale Modeling Applications in MgS-Related Systems

Modeling Scale	Technique	Application in MgS Systems	References
Atomic	Molecular Dynamics (MD)	Simulating the interaction of Mg ions and polysulfides with electrode surfaces and electrolytes.	osti.gov
Meso	Phase-Field Crystal (PFC) Model	Modeling the evolution of grain boundaries and microstructures in MgS materials.	sogang.ac.kr
Continuum	Pseudo-2D Continuum Model	Analyzing degradation behavior and predicting the performance and lifetime of Mg-S batteries.	dlr.de

Advanced Characterization Techniques for In-Situ and Operando Studies of MgS

To unravel the complex dynamic processes occurring within MgS-based systems during operation, advanced in-situ and operando characterization techniques are indispensable. jos.ac.cnmdpi.comarxiv.org These methods allow for real-time monitoring of structural, chemical, and morphological changes under actual working conditions, providing crucial insights that are not accessible through ex-situ measurements. mdpi.comosti.gov

A variety of techniques are being employed to study MgS systems, particularly in the context of Mg-S batteries:

Spectroscopy Techniques:

Operando UV/vis spectroscopy can be used to monitor the concentration of dissolved polysulfides in the electrolyte during cycling, offering a direct view of the polysulfide shuttle phenomenon. researchgate.net

Operando Raman spectroscopy helps in identifying the different polysulfide species formed at the cathode during charge and discharge. researchgate.net

X-ray Photoelectron Spectroscopy (XPS) and X-ray Absorption Spectroscopy (XAS), especially using synchrotron sources, provide information on the chemical states and local atomic environment of sulfur and magnesium, helping to understand the electrochemical reaction pathways. mdpi.comarxiv.org

Microscopy Techniques:

Scanning Tunneling Microscopy (STM) and Atomic Force Microscopy (AFM) can be used to visualize the morphological changes of the electrode surfaces at the nanoscale, including the deposition and dissolution of MgS. mdpi.com

Transmission Electron Microscopy (TEM) allows for high-resolution imaging of the nanostructure of MgS materials and their evolution during cycling. mdpi.com

The combination of these techniques provides a comprehensive picture of the dynamic behavior of MgS-based systems. mdpi.com For example, by correlating the spectroscopic data on polysulfide formation with microscopic observations of electrode surface changes, a deeper understanding of the degradation mechanisms can be achieved. researchgate.net The development of specialized in-situ/operando cells is crucial for conducting these experiments under controlled electrochemical conditions. abo.fi

Table 2: Advanced Characterization Techniques for MgS Systems

Technique	Information Obtained	Mode	References
UV/vis Spectroscopy	Polysulfide concentration in electrolyte	Operando	researchgate.net
Raman Spectroscopy	Identification of polysulfide species	Operando	researchgate.net
XPS/XAS	Chemical state and local atomic structure	In-situ/Operando	mdpi.comarxiv.org
STM/AFM	Surface morphology and potential	In-situ/Operando	mdpi.com
TEM	Nanostructure and morphological evolution	In-situ	mdpi.com

Development of Novel Synthesis Routes for Tailored Magnesium Sulfide Morphologies and Structures

The performance of this compound in various applications is intrinsically linked to its morphology and structure. Consequently, a significant research effort is focused on developing novel synthesis routes that allow for precise control over these properties. rsc.org While much of the work has focused on magnesium hydroxide (B78521) (Mg(OH)₂) as a precursor, the principles can be extended to the direct synthesis of MgS or its conversion from these tailored precursors. rsc.orgunisalento.it

Several methods are being explored to produce nanostructured MgS with specific morphologies:

Hydrothermal/Solvothermal Methods: These techniques are widely used to synthesize nanoparticles with controlled size and shape, such as nanorods, nanosheets, and hierarchical structures. rsc.orgunisalento.it The use of surfactants and other additives can help to direct the crystal growth and prevent agglomeration. rsc.org

Microemulsion Method: This versatile technique utilizes nanometer-sized water droplets in an oil phase as nanoreactors for the precipitation of nanoparticles with uniform size and morphology. arabjchem.org

Precipitation Methods: Chemical precipitation from salt solutions is a common method for producing Mg(OH)₂ nanoparticles, which can then be converted to MgS. unisalento.itresearchgate.net The reaction conditions, such as temperature, pH, and the choice of precursors and precipitating agents, play a crucial role in determining the final particle characteristics. unisalento.itresearchgate.net

Microwave-Assisted Synthesis: This approach offers rapid and energy-efficient synthesis of nanoparticles. rsc.org

The goal is to create MgS materials with tailored properties for specific applications. For instance, porous MgS structures with high surface area are desirable for catalytic applications, while well-defined nanostructures can enhance the performance of MgS in battery cathodes by improving reaction kinetics and accommodating volume changes during cycling. rsc.org Machine learning models are also being developed to predict optimal synthesis conditions, such as temperature and time, for producing target materials, which can accelerate the discovery of novel synthesis routes. researchgate.net

Exploration of New Functionalization Strategies for this compound Materials

To enhance the performance and expand the applicability of this compound, researchers are exploring various functionalization strategies. These strategies aim to modify the surface properties of MgS to improve its stability, reactivity, and compatibility with other materials. mdpi.commdpi.com

In the context of Mg-S batteries, functionalization is key to addressing the polysulfide shuttle problem. frontiersin.orgfrontiersin.org This can be achieved by:

Coating with Conductive Polymers or Carbon Materials: Applying a conductive coating to MgS particles can improve their electrical conductivity and help to trap soluble polysulfides, preventing their migration to the anode.

Doping with Heteroatoms: Introducing heteroatoms like nitrogen into carbon-based hosts for sulfur can enhance their affinity for polysulfides, thereby restraining the shuttle effect. frontiersin.orgfrontiersin.org

Surface Modification of Separators: Functionalizing the separator with materials that can block or catalyze the conversion of polysulfides is an effective approach to prevent their diffusion. frontiersin.orgfrontiersin.org For example, coating the separator with materials like Mo₆S₈ can effectively immobilize polysulfides. frontiersin.org

Beyond battery applications, functionalization can be used to tailor the properties of MgS for other uses. For instance, surface modification can be employed to improve the catalytic activity of MgS or to enhance its compatibility in composite materials. Bioinspired strategies, which draw inspiration from nature, offer a promising avenue for developing novel functional coatings. mdpi.com For example, strategies based on the adhesive proteins found in marine mussels could be adapted to create robust and functional coatings on MgS materials. mdpi.com

Understanding Degradation Mechanisms in this compound-Based Systems

A thorough understanding of the degradation mechanisms in MgS-based systems is critical for improving their long-term stability and performance. frontiersin.orgdlr.de In Mg-S batteries, the primary degradation pathway is the "polysulfide shuttle," where soluble magnesium polysulfide intermediates (MgSₙ, n=4-8) dissolve into the electrolyte and migrate between the cathode and the magnesium anode. frontiersin.orgfrontiersin.orgresearchgate.net

This shuttle process leads to several detrimental effects:

Loss of Active Material: The migrating polysulfides can react with the Mg anode, leading to the irreversible loss of sulfur from the cathode. frontiersin.orgfrontiersin.org

Anode Passivation: The reaction of polysulfides with the Mg anode can form an insulating layer on its surface, which hinders the transport of Mg ions and leads to increased internal resistance and reduced cell efficiency. frontiersin.orgfrontiersin.orgacs.org This can also cause pitting corrosion on the anode surface. frontiersin.orgfrontiersin.org

Low Coulombic Efficiency and Self-Discharge: The continuous shuttling of polysulfides results in a low coulombic efficiency and rapid self-discharge of the battery. frontiersin.orgresearchgate.net

To mitigate these degradation mechanisms, researchers are focusing on strategies such as developing novel electrolytes with low polysulfide solubility, designing cathode host materials that can effectively trap polysulfides, and protecting the Mg anode with artificial solid-electrolyte interphase layers. frontiersin.orgnih.gov Continuum models are also being developed to simulate the degradation behavior and provide insights for designing more durable Mg-S batteries. dlr.de

Bridging Fundamental Research with Potential Advanced Technological Implementations

The successful translation of fundamental research on this compound into advanced technological applications requires a concerted effort to bridge the gap between laboratory-scale discoveries and practical implementation. nih.govresearchgate.netnih.gov This involves not only scientific and engineering challenges but also considerations of scalability, cost-effectiveness, and environmental impact.

Key aspects of this bridge include:

Developing Scalable Synthesis Methods: While laboratory methods can produce high-quality MgS materials with tailored properties, these methods are often not suitable for large-scale production. Research into scalable and cost-effective synthesis routes is essential for the commercial viability of MgS-based technologies. rsc.org

Standardized Testing and Evaluation: To compare the performance of different MgS materials and devices, standardized testing protocols and metrics are needed. This will facilitate the identification of the most promising approaches and guide further development.

Pilot-Scale Demonstrations: Moving from lab-scale prototypes to pilot-scale demonstrations is a critical step in validating the performance and reliability of MgS-based technologies in real-world or near-real-world conditions.

Techno-Economic Analysis: A thorough analysis of the costs and benefits of MgS-based technologies is necessary to assess their economic feasibility and competitiveness with existing technologies.

Collaboration between Academia and Industry: Close collaboration between researchers in academia and engineers in industry is crucial for addressing the practical challenges of technology transfer and for ensuring that research efforts are aligned with industrial needs.

By focusing on these aspects, the research community can accelerate the development and deployment of MgS-based technologies, such as high-energy-density batteries, advanced catalysts, and novel electronic materials, thereby contributing to a more sustainable and technologically advanced future. mdpi.commdpi.com

Q & A

Q. What is the electron transfer mechanism underlying the ionic bonding in magnesium sulfide?

this compound forms via electron transfer: magnesium (Mg) donates two valence electrons to sulfur (S), resulting in Mg²⁺ and S²⁻ ions. The ionic radius ratio (Mg²⁺: ~0.72 Å; S²⁻: ~1.84 Å) favors a face-centered cubic crystal structure, as observed in its red-brown cubic crystalline form . This ratio ensures electrostatic stability, with Mg²⁺ occupying octahedral sites in the S²⁻ lattice.

Q. How can the stoichiometry and purity of synthesized MgS be validated experimentally?

Key methods include:

• X-ray diffraction (XRD): Confirms crystal structure and phase purity by matching peaks to reference data (e.g., cubic MgS, ICDD PDF 00-006-0367) .
• Elemental analysis: Quantifies Mg and S content via inductively coupled plasma mass spectrometry (ICP-MS) or combustion analysis for sulfur .
• Thermogravimetric analysis (TGA): Assesses thermal stability; MgS decomposes above 2000°C, with mass loss indicating impurities or oxidation .

Q. What precautions are essential for handling MgS in laboratory settings?

• Air-sensitive storage: Store under inert gas (e.g., argon) to prevent oxidation or hydrolysis, as MgS reacts with water and oxygen .
• Personal protective equipment (PPE): Use P95 respirators for particulate filtration and chemical-resistant gloves to avoid dermal exposure. MgS dust may irritate respiratory and ocular tissues .

Advanced Research Questions

Q. How do pH and dissolved oxygen influence the oxidation kinetics of MgS in aqueous environments?

MgS undergoes hydrolysis in water:

$$\text{MgS} + 2\text{H}_2\text{O} \rightarrow \text{Mg(OH)}_2 + \text{H}_2\text{S} \uparrow$$

• Low pH (<7): Accelerates H₂S release due to proton-driven sulfide oxidation.
• High dissolved oxygen: Promotes sulfide oxidation to sulfate (SO₄²⁻), altering reaction pathways . Experimental Design: Use electrochemical sensors to monitor real-time H₂S and O₂ levels, coupled with kinetic modeling to derive rate constants .

Q. What advanced spectroscopic techniques are suited for probing MgS surface reactivity during catalysis?

• X-ray photoelectron spectroscopy (XPS): Identifies surface oxidation states (e.g., S²⁻ vs. S⁰ or SO₄²⁻) .
• In situ Raman spectroscopy: Tracks intermediate species during reactions (e.g., polysulfides in battery applications) .
• Scanning electron microscopy (SEM) with EDS: Maps elemental distribution and surface morphology changes post-reaction .

Q. How can computational methods predict MgS stability under varying thermodynamic conditions?

• Density functional theory (DFT): Calculates formation energies, band gaps, and defect interactions. For example, DFT predicts MgS’s bandgap (~4.5 eV) and its sensitivity to sulfur vacancies .
• Molecular dynamics (MD): Simulates hydrolysis pathways and activation barriers in aqueous media .

Methodological Challenges and Contradictions

Q. Why do discrepancies arise in reported solubility and stability data for MgS?

• Sample purity: Commercial MgS often contains MgO or MgSO₄ impurities due to oxidation during synthesis .
• Analytical limitations: Traditional colorimetric methods (e.g., methylene blue) may overestimate sulfide concentrations if particulate sulfides are present . Recommendation: Use field flocculation to isolate dissolved sulfides and validate with ion chromatography .

Q. What strategies mitigate sulfur loss during high-temperature synthesis of MgS?

• Sealed ampoules: React Mg and S in evacuated quartz tubes at 800–1000°C to prevent sulfur sublimation .
• Excess sulfur: Use a 10–20% molar excess of S to compensate for volatilization .